Phenacyl acetate

• IUPAC Name: phenacyl acetate
• InChI: InChI=1S/C10H10O3/c1-8(11)13-7-10(12)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: BGAXCPSNMHVHJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)C1=CC=CC=C1
• Molecular Formula: C10H10O3
• DSSTOX Substance ID: DTXSID20862889
• Molecular Weight: 178.18 g/mol
• CAS No.: 2243-35-8

Description

Phenacyl acetate is a versatile organic compound and valuable reagent in research, primarily recognized for its role as a protected form of phenacyl alcohol and as a chemical building block. Its core research value lies in organic synthesis, where it serves as a key intermediate. The acetate group acts as a robust protecting group for the ketone-containing phenacyl moiety, allowing for selective reactions at other parts of a molecule under conditions where the ketone might be reactive. Subsequent facile deprotection under mild basic conditions regenerates the parent phenacyl group, making it a strategic tool in multi-step synthetic pathways.

Synthesis and Preparation Methodologies for Phenacyl Acetate

Classical Synthetic Routes and Their Evolution

The traditional synthesis of phenacyl acetate (B1210297) primarily involves a two-step process: the preparation of the intermediate phenacyl bromide, followed by its esterification with an acetate salt.

Esterification of Phenacyl Bromide with Acetate

The conversion of phenacyl bromide to phenacyl acetate is a classical nucleophilic substitution reaction. In this step, the bromide, a good leaving group, is displaced by the acetate anion.

This esterification is typically achieved by reacting phenacyl bromide with an acetate salt, such as sodium acetate or potassium acetate, in a suitable solvent. The choice of solvent and reaction conditions is critical for optimizing the yield and purity of the final product.

The rate of the esterification reaction is influenced by several factors, including temperature, reactant concentrations, and the nature of the solvent. Generally, esterification reactions are reversible, but the reaction of an alkyl halide like phenacyl bromide with a carboxylate salt proceeds largely to completion. longdom.org

Key parameters for optimization include:

Temperature: Increasing the reaction temperature generally increases the rate of reaction. rdd.edu.iq However, excessively high temperatures can lead to side reactions and decomposition of the product.

Reactant Ratio: Using an equivalent or a slight excess of the acetate salt can help drive the reaction to completion. cdnsciencepub.com

Solvent: The choice of solvent affects the solubility of the reactants and the rate of the nucleophilic substitution. Solvents like ethanol (B145695) are commonly used. cdnsciencepub.com

Reaction Time: The optimal reaction time is determined by monitoring the reaction's progress, often through techniques like thin-layer chromatography (TLC), to ensure the starting material is consumed while minimizing the formation of byproducts. cdnsciencepub.com For similar esterifications, it is recommended to keep reaction times to a minimum to avoid hydrolysis of the ester product, which can be catalyzed by the carboxylate salt. cdnsciencepub.com

The kinetics of esterification can be complex, but for many processes, they follow second-order kinetics. longdom.org The rate is dependent on the concentration of both the phenacyl bromide and the acetate salt. Kinetic models, while not extensively detailed specifically for this compound in the provided literature, are generally described by power-law models or, in more complex systems, models like the Eley-Rideal mechanism. longdom.orgrdd.edu.iq

Table 1: Factors Influencing Esterification Reaction Kinetics

Parameter	Effect on Reaction	Typical Conditions for Optimization
Temperature	Higher temperature increases the reaction rate.	50-100 °C
Molar Ratio	Affects reaction equilibrium and conversion rate.	1:1 to 1:1.2 (Phenacyl Bromide:Acetate)
Catalyst	Can significantly increase the reaction rate.	Phase-transfer catalysts (e.g., TBAB)
Solvent	Influences solubility and reaction mechanism.	Ethanol, Acetonitrile (B52724), Aqueous media

To enhance the rate and efficiency of the esterification, catalytic methods can be employed. Phase-transfer catalysis (PTC) is a particularly effective technique for reactions involving a water-soluble nucleophile (acetate) and an organic-soluble substrate (phenacyl bromide). chemicalforums.comcrdeepjournal.org

In this approach, a phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt like tetrabutylammonium (B224687) bromide (TBAB), facilitates the transfer of the acetate anion from the aqueous phase or solid phase to the organic phase where the reaction occurs. chemicalforums.comcrdeepjournal.orgdistantreader.org This method offers several advantages, including the use of aqueous media, milder reaction conditions, shorter reaction times, and high yields. chemicalforums.com For example, the synthesis of various phenacyl derivatives using TBAB in water has been shown to be an efficient and environmentally friendly procedure. chemicalforums.com

Preparation of Phenacyl Bromide as a Precursor

The synthesis of this compound is critically dependent on the availability of its precursor, phenacyl bromide. Phenacyl bromide is most commonly prepared by the α-bromination of acetophenone (B1666503). orgsyn.orgakjournals.com This reaction involves the substitution of one of the α-hydrogens of the ketone with a bromine atom.

Several methods for the bromination of acetophenone have been developed, varying in the choice of solvent and brominating agent. orgsyn.orgresearchgate.net A well-established laboratory procedure involves dissolving acetophenone in a suitable solvent, such as anhydrous ether or glacial acetic acid, and then adding bromine dropwise. orgsyn.orgorgsyn.org

A common procedure involves:

Dissolving acetophenone in anhydrous ether and cooling the solution in an ice bath. orgsyn.org

Adding a small amount of a Lewis acid catalyst, such as anhydrous aluminum chloride, to facilitate the reaction. orgsyn.org

Gradually adding an equimolar amount of bromine with stirring. orgsyn.org

After the reaction is complete, the crude product is isolated and purified, typically by recrystallization from a solvent like methanol (B129727), to yield white crystals of phenacyl bromide. orgsyn.org

The reaction yields are generally high, often in the range of 88-96% for the crude product. orgsyn.org

Table 2: Comparison of Synthesis Methods for Phenacyl Bromide

Method	Reagents	Solvent	Catalyst	Typical Yield (Crude)	Reference
Classical Bromination	Acetophenone, Bromine	Anhydrous Ether	Aluminum Chloride	88-96%	orgsyn.org
Acetic Acid Method	Acetophenone, Bromine	Glacial Acetic Acid	None (Acid-catalyzed)	Not specified, but effective	orgsyn.orgcidcocollegenashik.ac.in
Metal-Free Bromination	Acetophenone, KBr	Acetonitrile	p-TsOH·H₂O, BF₃·Et₂O	~70%	ias.ac.in

Modern and Advanced Synthetic Techniques

In recent years, there has been a shift towards developing more efficient and environmentally benign synthetic methods. Microwave-assisted synthesis has emerged as a powerful tool in organic chemistry, often leading to dramatic reductions in reaction times and improved yields. rsc.org

Microwave-Assisted Synthesis

Microwave irradiation has been successfully applied to esterification reactions, significantly accelerating the process compared to conventional heating methods. mdpi.combas.bgorganic-chemistry.org Microwaves directly and efficiently transfer energy to polar molecules in the reaction mixture, leading to rapid heating. mdpi.com

For the synthesis of phenacyl esters, a mixture of phenacyl bromide and a carboxylic acid (or its salt) in a suitable solvent can be subjected to microwave irradiation. bas.bg Studies on the synthesis of phenacyl benzoates (a similar ester) have shown that microwave irradiation, in the presence of a base like sodium carbonate, leads to good yields in very short reaction times. bas.bg This approach is significantly faster than traditional methods that often require prolonged heating. bas.bg The use of microwave assistance can reduce reaction times from hours to mere minutes. rsc.orgorganic-chemistry.org

The benefits of microwave-assisted synthesis for preparing compounds like this compound include:

Rapid Reaction Rates: Reactions that might take hours under conventional heating can often be completed in minutes. organic-chemistry.orgorganic-chemistry.org

Higher Yields: The fast and efficient heating can lead to cleaner reactions with fewer side products, resulting in higher isolated yields. rsc.org

Energy Efficiency: Microwave synthesis is generally more energy-efficient than conventional heating methods.

While a specific protocol for this compound was not detailed in the provided search results, the successful application of microwave-assisted synthesis to other phenacyl esters and a wide range of other esterification reactions strongly suggests its applicability and advantages for the synthesis of this compound. bas.bgorganic-chemistry.orgorganic-chemistry.org

Ultrasound-Assisted Synthesis

Ultrasound-assisted organic synthesis (UAOS) has emerged as a powerful technique for accelerating chemical reactions, often leading to higher yields and shorter reaction times compared to conventional methods. This "green" chemistry approach utilizes the physical phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to enhance mass transfer and increase the reactivity of chemical species. biointerfaceresearch.commdpi.com

The synthesis of esters, including this compound, can be significantly intensified through ultrasonic irradiation. biointerfaceresearch.com In a typical procedure, the esterification would involve the reaction of a phenacyl halide (e.g., phenacyl bromide) with an acetate salt, or the direct esterification of phenacyl alcohol with acetic acid or its anhydride (B1165640). The application of ultrasound, typically in the frequency range of 20-100 kHz, creates localized hot spots with extremely high temperatures and pressures upon bubble collapse, thereby providing the necessary activation energy for the reaction. mdpi.com

This method offers several advantages:

Reduced Reaction Time: Reactions that might take several hours under conventional heating can often be completed in minutes. biointerfaceresearch.com

Increased Yield: The enhanced mixing and reactivity can lead to higher conversion of reactants to products. researchgate.net

Energy Efficiency: UAOS is generally more energy-efficient than traditional heating methods. biointerfaceresearch.com

The table below outlines a conceptual comparison of conventional versus ultrasound-assisted esterification for ester synthesis.

Parameter	Conventional Method	Ultrasound-Assisted Method
Reaction Time	Hours	Minutes
Temperature	Often elevated (e.g., 60-100°C)	Often at room temperature
Energy Input	High	Low to moderate
Yield	Variable	Generally higher

Phase Transfer Catalysis in Aqueous Media

Phase Transfer Catalysis (PTC) is a highly effective technique for conducting reactions between reactants located in separate, immiscible phases, such as an aqueous phase and an organic phase. slideshare.netwikipedia.org This is particularly useful for the synthesis of this compound, where an inorganic salt like sodium acetate (soluble in water) needs to react with an organic substrate like phenacyl bromide (soluble in an organic solvent). researchgate.net

The core principle of PTC involves a phase-transfer catalyst, typically a quaternary ammonium or phosphonium (B103445) salt (e.g., benzyltriethylammonium chloride or tetrabutylammonium bromide). slideshare.netijirset.com This catalyst transports the anion (acetate ion, CH₃COO⁻) from the aqueous phase into the organic phase. The catalyst's cation forms a lipophilic ion pair with the acetate anion, allowing it to cross the phase boundary and react with the phenacyl bromide in the organic solvent.

The general mechanism proceeds as follows:

The acetate anion is extracted from the aqueous phase into the organic phase by the PTC cation (Q⁺).

In the organic phase, the now-soluble acetate anion performs a nucleophilic substitution on the phenacyl bromide, yielding this compound and a bromide ion.

The PTC cation then transports the bromide ion back to the aqueous phase, regenerating the catalyst for another cycle.

This methodology is advantageous because it avoids the need for expensive, anhydrous, or polar aprotic solvents and allows for the use of inexpensive inorganic bases and salts in water. ijirset.com

Ruthenium Hydride-Catalyzed Approaches

Ruthenium catalysts are exceptionally versatile and have been successfully employed in a wide range of organic transformations, including the acylation of alcohols to form esters. mdpi.com For the synthesis of this compound, a relevant approach involves the ruthenium-catalyzed acylation of phenacyl alcohol with an acyl donor like acetic anhydride.

One documented method utilizes Ruthenium(III) chloride (RuCl₃) as a catalyst in an ionic liquid medium. mdpi.com In a representative reaction, phenacyl alcohol and acetic anhydride are stirred in the presence of a catalytic amount of RuCl₃. This system efficiently produces the desired this compound in high yields under mild conditions, sometimes at room temperature. mdpi.com The use of an ionic liquid can also facilitate the recycling and reuse of the catalyst.

While the specific term "ruthenium hydride" points to a particular class of ruthenium complexes, the broader category of ruthenium catalysts is highly effective for this esterification. The catalytic cycle generally involves the activation of the alcohol by the ruthenium center, facilitating the nucleophilic attack by the acyl donor. Such methods are often characterized by high efficiency and compatibility with various functional groups. ibs.re.kr

Photoinitiated Radical Polymerization using Phenacyl Bromide

The heading of this section refers to a process where phenacyl bromide plays a crucial role, though not typically for the synthesis of this compound itself. Phenacyl bromide is well-documented as a Norrish Type I photoinitiator, meaning it can absorb light (e.g., UVA) and cleave to form radicals. sci-hub.runih.gov Specifically, upon photolysis, phenacyl bromide undergoes homolytic cleavage of the carbon-bromine bond to generate a phenacyl radical and a bromine radical.

These resulting radicals are highly reactive and are used to initiate the polymerization of various monomers, such as styrene (B11656) and methyl methacrylate (B99206), to form polymers like polystyrene and PMMA. sci-hub.ru The phenacyl group thus becomes incorporated as the end-group of the resulting polymer chain.

Therefore, in the context of photoinitiated radical polymerization, phenacyl bromide is a precursor to a phenacyl radical that starts a polymerization chain, rather than a reactant that is converted into this compound. This process is fundamental in materials science for creating polymers with specific end-group functionalities. nih.gov

Stereoselective and Regioselective Synthesis Considerations

Stereoselectivity in a chemical reaction refers to the preferential formation of one stereoisomer over another. This compound itself (C₆H₅C(O)CH₂OCOCH₃) is an achiral molecule and therefore does not have stereoisomers. However, stereoselectivity becomes a critical consideration in the synthesis of chiral analogs of this compound, where a stereocenter exists on the phenyl ring, the ethyl bridge, or is introduced during a subsequent reaction. For instance, if a substituted phenacyl alcohol is used as a chiral starting material, maintaining the stereochemical integrity at the chiral center during esterification would be a key objective. Enzymatic resolutions, often using lipases, are a common strategy for achieving high enantioselectivity in the synthesis of chiral esters. scirp.org

Regioselectivity is the preferential formation of one constitutional isomer over another, concerning the position of bond formation. In the synthesis of this compound derivatives, regioselectivity is crucial when the aromatic ring of the acetophenone precursor is substituted. For example, in the palladium-catalyzed Heck arylation to form α-aryl acetophenones, the reaction's conditions dictate where on the molecule the arylation occurs. rsc.org Similarly, during the bromination of a substituted acetophenone to create a phenacyl bromide precursor, the position of bromination must be controlled to the α-carbon rather than the aromatic ring. orgsyn.orgias.ac.in The choice of catalyst, directing groups on the substrate, and reaction conditions are all manipulated to ensure the desired regiochemical outcome. researchgate.net

Yield Optimization and Purity Enhancement Techniques

Maximizing the yield and ensuring the high purity of the final product are paramount in chemical synthesis. azom.com

Yield Optimization strategies focus on driving the reaction equilibrium towards the product side. Key factors include:

Reaction Kinetics: Adjusting temperature, pressure, and reaction time can significantly impact yield. For esterifications, removing a byproduct like water can shift the equilibrium and increase conversion. azom.com

Molar Ratio of Reactants: Using an excess of one of the reactants, often the less expensive one like acetic anhydride or ethyl acetate, can drive the reaction to completion. scirp.org

Catalyst Efficiency: Selecting the optimal catalyst and its concentration is critical. In enzymatic synthesis, for example, the choice of lipase (B570770) and its loading can be fine-tuned using methodologies like Response Surface Methodology (RSM) to find the ideal conditions for maximum conversion. oalib.com

Purity Enhancement involves the removal of byproducts, unreacted starting materials, and catalyst residues. Common techniques include:

Recrystallization: This is a highly effective method for purifying solid products like phenacyl bromide. The crude product is dissolved in a suitable hot solvent and allowed to cool, whereupon the desired compound crystallizes out, leaving impurities behind in the solution. orgsyn.org

Chromatography: Column chromatography is widely used to separate the target compound from a mixture based on differential adsorption to a stationary phase. It is a standard method for purifying many organic products, including this compound derivatives. ias.ac.in

Washing/Extraction: Liquid-liquid extraction is used to remove water-soluble impurities (like salts) or to separate the product from an aqueous reaction mixture into an organic solvent. Simple washing of a crude solid can also remove certain impurities. orgsyn.org

The table below summarizes key optimization and purification strategies.

Strategy	Objective	Example Techniques
Yield Optimization	Maximize product formation	Adjusting temperature/pressure, optimizing reactant molar ratios, selecting efficient catalysts (e.g., Novozyme 435), removing byproducts. scirp.orgoalib.com
Purity Enhancement	Remove contaminants	Recrystallization from solvents like methanol, column chromatography (silica gel), liquid-liquid extraction, washing with water or petroleum ether. orgsyn.orgias.ac.in

Reaction Pathways and Mechanistic Investigations of Phenacyl Acetate and Related Phenacyl Compounds

Photochemistry and Photorearrangement Mechanisms

The photochemical behavior of phenacyl acetate (B1210297) and its derivatives, particularly p-hydroxyphenacyl compounds, is characterized by complex reaction pathways involving various excited states and rearrangement mechanisms. These compounds serve as important phototriggers, releasing caged molecules upon irradiation. Understanding their reaction mechanisms is crucial for optimizing their applications.

Excited State Photochemistry of p-Hydroxyphenacyl Acetate (HPA)

p-Hydroxythis compound (HPA) is a key phototrigger compound whose excited-state dynamics have been the subject of extensive theoretical and experimental investigation. nih.govacs.org Upon photoexcitation, HPA undergoes a series of rapid photophysical and photochemical processes that ultimately lead to the release of the acetate group. The initial excitation populates a singlet excited state, which then evolves through various pathways, including intersystem crossing to triplet states and subsequent bond cleavage reactions. nih.govrsc.org

Theoretical studies using ab initio and density functional theory methods have revealed a complex landscape of intersecting potential energy surfaces for HPA. nih.govacs.org The lowest singlet excited state (S₁), which is of ¹nπ* character, is energetically close to the two lowest triplet states, T₁ (³nπ) and T₂ (³ππ). nih.govacs.org Calculations predict that the potential energy surfaces of these three states—S₁(¹nπ), T₁(³nπ), and T₂(³ππ*)—intersect in the same geometric region. nih.govacs.org This proximity and intersection are critical for facilitating rapid transitions between the singlet and triplet manifolds. For acetophenone (B1666503), a related aromatic ketone, an unusual three-state crossing involving one singlet and two triplet states has been identified as the pathway to generate the triplet state, highlighting the complexity of these systems. nih.gov

The calculated adiabatic electronic transition energies for HPA place the T₂(³ππ) state between the T₁(³nπ) and S₁(¹nπ*) states, an ordering consistent with experimental findings for similar aromatic ketones. acs.org

Table 1: Calculated Adiabatic Electronic Transition Energies for p-Hydroxythis compound (HPA)

State	Energy (kcal/mol)
T₁(³nπ*)	71.5
T₂(³ππ*)	72.9
S₁(¹nπ*)	75.0

Data sourced from theoretical calculations. acs.org

The intersection of the S₁, T₁, and T₂ potential energy surfaces allows for highly efficient intersystem crossing (ISC) from the initially populated singlet state to the triplet manifold. nih.govacs.org Ultrafast spectroscopy experiments on HPA and related p-hydroxyphenacyl (pHP) compounds confirm this rapid transition, observing that the S₁ state undergoes ISC to a triplet state within approximately 1-2 picoseconds. nih.govacs.org

Following population of the excited states, bond cleavage reactions can occur. The two primary cleavage pathways for phenacyl compounds are α-cleavage and β-cleavage.

α-Cleavage: This involves the homolytic cleavage of the bond between the carbonyl carbon and the adjacent methylene (B1212753) carbon (the C-C bond).

β-Cleavage: This refers to the homolytic cleavage of the bond between the methylene carbon and the oxygen of the ester group (the C-O bond), leading to the release of the leaving group. nih.gov

Theoretical calculations for HPA indicate that both α- and β-bond cleavage reactions from the S₁ excited state face relatively high energy barriers. nih.govacs.org Similarly, for the T₁ state, both cleavage reactions are predicted to have significant barriers and are in competition with each other. nih.gov This theoretical prediction, however, does not fully align with experimental observations where the photodeprotection (β-cleavage) of HPA in aqueous solvents is the predominant and very rapid reaction. nih.gov For phenacyl esters lacking the p-hydroxy group, studies have suggested that in hydrogen-donating solvents, the photorelease mechanism does not proceed via C-OCOR homolysis (β-cleavage) but rather through an initial hydrogen abstraction by the carbonyl group. acs.orgacs.org

The solvent plays a crucial role in the photodeprotection mechanism of p-hydroxyphenacyl esters. The presence of water or other hydroxylic solvents is essential for the efficient rearrangement and release of the leaving group. acs.orgnih.gov Time-resolved spectroscopy studies indicate that site-specific, concerted solvation by water molecules promotes the photodeprotection reaction. researchgate.net This involves intermolecular hydrogen bonding between solvent water molecules and both the phenolic hydroxyl group and the leaving group (e.g., the acetate or phosphate (B84403) anion). researchgate.net

One proposed mechanism highlights a water-assisted reaction from the triplet state. rsc.org The release rates and product distribution are sensitive to the presence of water. nih.gov Studies support a mechanism where the primary photochemical step is a formal intramolecular proton transfer from the phenolic proton to the carbonyl oxygen, a process mediated by solvent water molecules. acs.org This suggests that water is not merely a passive solvent but an active participant in the reaction coordinate.

Mechanisms of Photosolvolytic Rearrangement of p-Hydroxyphenacyl Esters

The photosolvolytic rearrangement of p-hydroxyphenacyl esters in aqueous solutions results in the formation of p-hydroxyphenylacetic acid as the major byproduct. acs.orgacs.org While an early proposed mechanism involved the triplet excited state and homolysis of the C-OCOR bond to give a radical pair, subsequent evidence has pointed toward a more nuanced pathway. acs.orgacs.org

Photodissociation Processes

The photodissociation of phenacyl esters, including this compound, is a well-documented process and forms the basis of their use as photoremovable protecting groups for carboxylic acids. dongguk.edumdpi.comnih.gov The primary photochemical event is the cleavage of the C-O bond between the phenacyl moiety and the carboxyl group.

Two principal mechanisms have been identified for this photodissociation:

Photoinduced Electron Transfer: In the presence of an electron-donating photosensitizer, photolysis can initiate an electron transfer from the excited sensitizer (B1316253) to the phenacyl ester. This results in the scission of the C-O bond, leading to the formation of acetophenone and the corresponding carboxylic acid. dongguk.edu The efficiency of this process can be significantly enhanced in two-phase systems (e.g., benzene (B151609)/water) with the addition of a phase-transfer catalyst like cetyltrimethylammonium bromide, which improves product purity and yield. dongguk.edumdpi.com

Radical Chain Mechanism: In the presence of hydrogen donors, such as aliphatic alcohols, excited phenacyl esters can undergo a chain reaction. This process is initiated by the excited ester abstracting a hydrogen atom from the alcohol, forming a ketyl radical intermediate. This radical can then participate in subsequent steps that lead to the elimination of the carboxylic acid. This radical-based mechanism can result in quantum yields greater than one, indicating a chain reaction is taking place. The reaction involves a competition between the radical coupling of ketyl radicals and the elimination of the carboxylic acid from the ester ketyl radical itself.

These photodissociation pathways underscore the utility of the phenacyl group in synthetic chemistry, allowing for the release of protected functional groups under specific light conditions.

Photoenolization Mechanisms

Photoenolization is a photochemical reaction characteristic of certain ketones, particularly those bearing a hydrogen atom on the γ-carbon of an alkyl chain relative to the carbonyl group. Upon absorption of light, the ketone undergoes intramolecular hydrogen abstraction via a six-membered transition state (a process related to the Norrish Type II reaction) to form a biradical, which then collapses to a Z-enol.

For the parent this compound molecule (2-acetoxy-1-phenylethanone), this specific pathway is not structurally feasible as it lacks the required γ-hydrogen on an alkyl substituent. However, the broader concept of enol formation is relevant to the photochemistry of related ketones. The formation of enol intermediates is a key step in many photochemical reactions, including the photoacylation of quinones where an enol form of a ketone can act as a reactive species. wikipedia.org For example, a photochemical coupling reaction between phenacyl benzoate (B1203000) and acetone (B3395972) proceeds via the addition of a phenacyl radical to the enol form of acetone. wikipedia.org

While direct photoenolization via intramolecular γ-hydrogen abstraction is not a feature of this compound, the formation of enolic structures through other photochemical pathways, especially in reactions involving radical intermediates or in the presence of other carbonyl compounds, can occur.

Nucleophilic Substitution Reactions

α-Halocarbonyl compounds, such as phenacyl halides, exhibit significantly enhanced reactivity in bimolecular nucleophilic substitution (SN2) reactions compared to simple alkyl halides like n-propyl chloride. dongguk.edu For instance, the reaction of α-chloroacetone with iodide is about 35,000 times faster than that of n-propyl chloride. This reaction proceeds via a second-order kinetic process, being first order in both the α-haloketone and the nucleophile. The mechanism involves a single, concerted step where the nucleophile attacks the α-carbon from the backside relative to the leaving halide, proceeding through a trigonal bipyramidal transition state and resulting in an inversion of stereochemical configuration (Walden inversion).

Two primary theories have been proposed to explain this heightened reactivity:

Electrostatic Facilitation: Proposed by Pearson, this model suggests that the partial positive charge on the carbonyl carbon electrostatically stabilizes the transition state by attracting the incoming nucleophile to the adjacent α-carbon. dongguk.edu

Neighboring Group Orbital Overlap: Suggested by Dewar and Winstein, this concept posits that the reactivity is enhanced by orbital overlap between the π-system of the carbonyl group and the p-orbitals of the reacting center in the transition state. dongguk.edu This overlap helps to delocalize the negative charge in the trigonal bipyramidal transition state, thereby lowering its energy.

Experimental evidence, including kinetic data from reactions with various nucleophiles, tends to provide better agreement with the neighboring group overlap model over simple electrostatic facilitation. dongguk.edu

The α-hydrogens of phenacyl halides are acidic due to the electron-withdrawing nature of both the adjacent carbonyl group and the halogen atom. The kinetic acidity, which relates to the rate at which these protons are removed by a base, has been studied in detail. mdpi.comnih.gov

Research involving the acetate-catalyzed rates of detritiation (removal of tritium, a radioactive isotope of hydrogen) of para-substituted phenacyl bromides and phenacyl chloride at 25°C provides insight into how electronic effects influence this acidity. The rates are measured in the presence of various basic anions, and the results are often analyzed using the Brønsted relationship, which correlates the rate constant of the reaction with the acidity of the proton being transferred. mdpi.comnih.gov These studies demonstrate that electron-withdrawing substituents on the phenyl ring increase the kinetic acidity of the α-hydrogens, accelerating the rate of deprotonation, while electron-donating groups have the opposite effect.

Table 1: Acetate-Catalysed Rates of Detritiation for Substituted Phenacyl Halides Note: This table is a representative illustration based on findings that study these kinetic acidities. Actual rate constants would be found in the specific cited literature.

Phenacyl Halide Derivative	Substituent (para-)	Relative Rate of Detritiation
Phenacyl chloride	-H	Base Rate
p-Nitro-phenacyl bromide	-NO₂	Faster
p-Bromo-phenacyl bromide	-Br	Slightly Faster
p-Methyl-phenacyl bromide	-CH₃	Slower

The high reactivity of the α-carbon in phenacyl halides makes them excellent substrates for synthesizing a wide range of phenacyl derivatives through nucleophilic substitution. Various anions can be employed as nucleophiles to displace the halide. wikipedia.org

Common reactions include:

Reaction with Thiocyanate (SCN⁻): Forms phenacyl thiocyanate.

Reaction with Azide (B81097) (N₃⁻): Forms phenacyl azide.

Reaction with Cyanide (CN⁻): Forms phenacyl cyanide.

Reaction with Acetate (CH₃COO⁻): Forms this compound.

These reactions are often carried out in solvents like methanol (B129727) or water. dongguk.eduwikipedia.org To improve reaction efficiency, particularly in environmentally friendly solvents like water, phase-transfer catalysts can be employed. For example, a β-cyclodextrin-silica hybrid has been used as a solid-liquid phase-transfer catalyst for the reaction of phenacyl halides with anions like thiocyanate, azide, cyanide, and acetate in water, leading to clean product formation with high yields. wikipedia.org

Table 2: Synthesis of Phenacyl Derivatives via Nucleophilic Substitution This table illustrates typical reactions for the synthesis of phenacyl derivatives.

Phenacyl Halide	Nucleophilic Anion	Product	Catalyst/Conditions Example
p-Bromo phenacyl bromide	KSCN	p-Bromo phenacyl thiocyanate	β-CD-silica hybrid, Water, 90°C wikipedia.org
Phenacyl bromide	NaN₃	Phenacyl azide	β-CD-silica hybrid, Water wikipedia.org
Phenacyl chloride	KCN	Phenacyl cyanide	β-CD-silica hybrid, Water wikipedia.org
Phenacyl bromide	CH₃COONa	This compound	Methanol dongguk.edu

Radical Reactions

The phenacyl moiety can be involved in various radical-mediated transformations, particularly when initiated by visible light. These reactions leverage the generation of radical intermediates to forge new chemical bonds and construct complex molecular architectures.

A significant advancement in radical chemistry involves the visible-light-promoted addition of α-bromoacetophenones (phenacyl bromides) to the π-system of cyclopropenes. nih.gov This reaction, catalyzed by the photoredox catalyst fac-Ir(ppy)₃, results in the formation of 1(4H)-naphthalenones. nih.gov The process is notable for creating two new carbon-carbon bonds and generating a benzylic all-carbon quaternary stereocenter. nih.gov

The proposed mechanism begins with the excitation of the iridium catalyst by visible light, which then engages in a single-electron transfer with the phenacyl bromide. This transfer generates a phenacyl radical, which subsequently adds to the cyclopropene (B1174273) double bond. The reaction proceeds via a syn-carboarylation of the cyclopropene. nih.gov This is followed by a base-mediated cyclopropane (B1198618) ring-opening, which ultimately leads to the cyclized naphthalenone product. nih.gov

Phenacyl Bromide Derivative	Cyclopropene Derivative	Product
Substituted α-bromoacetophenones	Various cyclopropenes	Substituted 1(4H)-naphthalenones

Ketones, such as those in the phenacyl family, can undergo photoreduction when exposed to UV light in the presence of a hydrogen donor. This process occurs from the ketone's excited triplet state and involves an intermolecular hydrogen atom abstraction. youtube.com For a compound like this compound, upon excitation, the carbonyl group can abstract a hydrogen atom from a suitable donor molecule (e.g., an alcohol or amine). youtube.com

This abstraction generates two radical species: a ketyl radical (on the phenacyl moiety) and a radical derived from the hydrogen donor. In the classic example of benzophenone (B1666685) photoreduction, two resulting ketyl radicals can couple to form benzpinacol. youtube.com A similar pathway can be postulated for phenacyl compounds. The efficiency and outcome of the reaction depend on the nature of the hydrogen donor and the specific structure of the phenacyl compound. youtube.com Mechanistic studies often provide evidence of electron transfer, particularly when amines are used as hydrogen donors. youtube.com

Esterification Reactions

Phenacyl halides are common substrates for esterification reactions, serving as alkylating agents for carboxylic acids to produce phenacyl esters. These esters are valuable intermediates in organic synthesis.

The esterification of phenacyl bromide with benzoic acids can be achieved through various methods, including conventional heating, microwave irradiation, and ultrasound-assisted synthesis. bas.bg Studies comparing these methods have shown that both microwave and ultrasound energy can significantly enhance the efficiency of the reaction, often leading to higher yields in shorter reaction times compared to traditional heating. bas.bg

In a typical procedure, phenacyl bromide is reacted with a benzoic acid derivative in the presence of a base like sodium carbonate. bas.bg The use of microwave irradiation (175 W for 15 minutes) or sonication has been shown to produce the corresponding phenacyl benzoates in good yields. bas.bg

Table 2: Comparison of Methods for the Esterification of Phenacyl Bromide Data extracted from Erdogan, T. (2019). bas.bg

Acid	Method	Reaction Time	Yield
Benzoic acid	Microwave (175 W)	15 min	~90%
Terephthalaldehydic acid	Microwave (175 W)	15 min	~80%
Benzoic acid	Ultrasound	15 min	~90%
Terephthalaldehydic acid	Ultrasound	15 min	~80%

The reaction proceeds via a standard nucleophilic substitution mechanism, where the carboxylate anion, formed by the deprotonation of the benzoic acid by sodium carbonate, acts as a nucleophile and displaces the bromide from phenacyl bromide. bas.bg

Phenacyl complexes are key intermediates in certain palladium-catalyzed reactions, such as the aminocarbonylation of aryl chlorides. nih.govacs.orgnih.gov Detailed mechanistic studies have elucidated the pathway for this transformation, which converts aryl chlorides into primary benzamides using carbon monoxide and ammonia (B1221849). nih.gov

The catalytic cycle involves the following key steps:

Oxidative Addition : The rate-limiting step is the oxidative addition of the aryl chloride to a three-coordinate Pd(0) species, which bears a bidentate phosphine (B1218219) and one carbon monoxide ligand. nih.govacs.orgnih.gov This forms an arylpalladium(II) halide complex.

CO Insertion : Carbon monoxide inserts into the palladium-carbon bond of the arylpalladium(II) complex to generate a phenacylpalladium(II) halide intermediate. nih.govacs.orgnih.gov

Reaction with Ammonia : The formation of the final benzamide (B126) product from the phenacylpalladium complex occurs through a multi-step sequence. This begins with the reversible displacement of the halide ligand by ammonia. nih.govacs.orgnih.gov

Deprotonation : The coordinated ammonia is then deprotonated to form a phenacylpalladium(II) amido complex. nih.govacs.orgnih.gov

Reductive Elimination : The final C–N bond is formed via reductive elimination from the amido complex, releasing the benzamide product and regenerating the Pd(0) catalyst. nih.govacs.orgnih.gov

A potential catalyst deactivation pathway involves the formation of a dimeric Pd(I) complex. nih.gov The synthesis and kinetic analysis of various arylpalladium and phenacylpalladium halide intermediates have provided strong evidence supporting their roles as competent intermediates in the catalytic cycle. nih.govacs.orgnih.gov

Cyclization and Heterocyclic Compound Formation

Phenacyl esters are versatile precursors for the synthesis of a variety of heterocyclic compounds. researchgate.netresearchgate.net Derivatives of phenacyl esters of hydrazonoacetic acid, for example, have been utilized to prepare indoles and previously unknown pyridazine (B1198779) derivatives. researchgate.netresearchgate.net

The synthetic strategy involves an acid-mediated cyclization of hydrazone derivatives of phenacyl esters. researchgate.net This approach, akin to a Fischer-indole synthesis, allows for the construction of the indole (B1671886) ring system. researchgate.net By modifying the starting materials and reaction conditions, this method can be adapted to create a range of substituted heterocycles, demonstrating the utility of the phenacyl group as a foundational block in heterocyclic chemistry. researchgate.net For instance, acetonyl and phenacyl esters of substituted anthranilic acids have been cyclized in polyphosphoric acid to yield substituted 3-hydroxyquinolin-4(1H)-ones. researchgate.net

Synthesis of Triazole Derivatives from Phenacyl Bromide and Related Intermediates

The synthesis of 1,2,3-triazoles, a class of heterocycles with significant applications in medicinal chemistry and materials science, can be effectively achieved using phenacyl derivatives. A primary route involves the "click chemistry" approach, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC).

In a typical procedure, phenacyl bromide is first converted to the corresponding phenacyl azide via a nucleophilic substitution reaction with sodium azide. doaj.orgrsc.orgresearchgate.net This azide intermediate then undergoes a 1,3-dipolar cycloaddition reaction with a terminal alkyne. The presence of a copper(I) catalyst, often generated in situ from a copper(II) source and a reducing agent, is crucial for the regioselective formation of the 1,4-disubstituted 1,2,3-triazole isomer.

Researchers have successfully synthesized a variety of 1,4-disubstituted 1,2,3-triazoles by reacting phenacyl azides with different propargyl ethers, yielding products in good yields. doaj.orgrsc.org The reaction mechanism is believed to involve the formation of a copper acetylide species, which then reacts with the phenacyl azide in a stepwise manner to form the triazole ring.

Beyond the CuAAC reaction, other strategies have been developed. For instance, novel 1,2,4-triazole (B32235) derivatives have been synthesized from phenacyl chloride derivatives. rsc.org The process involves an initial Friedel-Crafts acylation to produce the phenacyl chloride, followed by reaction with 1,2,4-triazole. rsc.org

Table 1: Synthesis of Triazole Derivatives

Starting Material	Reagent	Product	Key Reaction Type
Phenacyl bromide	Sodium azide, Terminal alkyne, Copper catalyst	1,4-Disubstituted 1,2,3-triazole	Click Chemistry (CuAAC)
Phenacyl chloride	1,2,4-Triazole	Substituted 1,2,4-triazole	Nucleophilic Substitution

Synthesis of Thiazole-Based Heterocyclic Hybrids

The Hantzsch thiazole (B1198619) synthesis is a classical and widely employed method for the preparation of thiazole derivatives, frequently utilizing α-haloketones like phenacyl bromide as a key starting material. researchgate.netresearchgate.netnih.govacs.orgnih.govorganic-chemistry.orgrsc.orgrsc.orgresearchgate.netresearchgate.net This reaction involves the condensation of an α-haloketone with a thioamide or thiourea (B124793). nih.govacs.orgnih.govrsc.org

The mechanism of the Hantzsch synthesis begins with a nucleophilic attack by the sulfur atom of the thioamide on the α-carbon of the phenacyl bromide, leading to the displacement of the bromide ion. nih.govresearchgate.net This is followed by an intramolecular cyclization where the nitrogen atom of the thioamide attacks the carbonyl carbon of the original phenacyl moiety. Subsequent dehydration of the resulting intermediate yields the final thiazole ring system. nih.gov

This methodology has been extensively used to create a diverse range of thiazole-based heterocyclic hybrids with various biological activities. nih.govbeilstein-journals.orgnih.gov By modifying the substituents on both the phenacyl bromide and the thioamide, a vast library of compounds can be accessed. For example, substituted 2-aminothiazoles are readily synthesized from α-haloketones and thiourea or its derivatives. researchgate.netacs.org The reaction conditions can influence the regioselectivity of the products, with acidic conditions sometimes leading to mixtures of isomers. biointerfaceresearch.com

The versatility of this reaction has been demonstrated in the synthesis of complex molecules, including thiazolyl-pyrazoline hybrids, through the cyclocondensation of thioamides with phenacyl bromides. nih.gov Multicomponent reactions based on the Hantzsch synthesis have also been developed, allowing for the one-pot synthesis of substituted thiazoles from phenacyl bromides, thiosemicarbazide (B42300), and various carbonyl compounds. researchgate.netmdpi.com

Table 2: Hantzsch Thiazole Synthesis

Reactant 1	Reactant 2	Product	Key Features
Phenacyl bromide (or other α-haloketone)	Thioamide or Thiourea	Substituted Thiazole	Versatile, widely used for thiazole synthesis.
Phenacyl bromide	N-substituted thiourea	2-(N-substituted amino)thiazole	Allows for diverse substitution patterns.

Synthesis of Imidazole (B134444) Derivatives from Phenacyl Azides

Phenacyl azides serve as valuable intermediates in the synthesis of imidazole derivatives. sbq.org.br One notable method involves the decomposition of phenacyl azides in a basic medium to generate N-unsubstituted imines. sbq.org.br These highly reactive imines can then participate in a [3+2] cycloaddition reaction with azomethine ylides, which are generated in situ from the reaction of cyclic amino acids like L-proline with another molecule of the N-unsubstituted imine. This one-pot, three-component reaction yields diastereoselective pyrrolo[1,2-a]imidazoles in good to excellent yields. sbq.org.br

Another approach to imidazole synthesis involves the base-induced rearrangement of isoxazoles, which can be prepared from phenacyl derivatives. This novel rearrangement represents a three-atom side-chain rearrangement involving a C-N-C sequence, leading to the formation of 2-aryl-4(5)-phenacyl-5(4)-phenyl-imidazoles in high yields.

Furthermore, the Vilsmeier-Haack reagent can be employed to facilitate the cyclization of N-aryl-2-azidoacetamides, derived from phenacyl azides, to produce N-aryl 5-chloro-2-(dimethylamino)imidazole-4-carboxaldehydes. This reaction proceeds through the in situ generation of an iminium species that is attacked by the azide functionality.

The synthesis of highly substituted imidazoles can also be achieved through a multicomponent protocol utilizing α-azido chalcones (which can be derived from phenacyl compounds), aryl aldehydes, and anilines, catalyzed by erbium triflate.

Table 3: Synthesis of Imidazole Derivatives

Starting Material	Key Reagents/Conditions	Product Type	Reaction Type
Phenacyl azide	Basic media, Cyclic amino acid	Pyrrolo[1,2-a]imidazoles	[3+2] Cycloaddition
Isoxazoles (from phenacyl precursors)	Base	Phenacyl-imidazoles	Rearrangement
N-aryl-2-azidoacetamides	Vilsmeier reagent	Substituted Imidazole-4-carboxaldehydes	Intramolecular Cyclization

Oxazole (B20620) Formation from Azido Acetophenones

2-Azidoacetophenones, which are readily prepared from the corresponding phenacyl halides, are key precursors for the synthesis of oxazole derivatives. A significant method involves their treatment with the Vilsmeier reagent (a mixture of phosphorus oxychloride and dimethylformamide).

Under reflux conditions, the Vilsmeier reagent reacts with the 2-azidoacetophenone to generate an iminium species in situ. An unprecedented attack of the azide functionality on this iminium species initiates an intramolecular cyclization. Subsequent rearrangement and loss of nitrogen gas lead to the formation of 5-aryloxazole-4-carboxaldehydes. This reaction provides a novel route for the construction of the oxazole ring.

Table 4: Oxazole Synthesis from Azido Acetophenones

Starting Material	Reagent	Product	Key Mechanistic Step
2-Azidoacetophenone	Vilsmeier Reagent	5-Aryloxazole-4-carboxaldehyde	Intramolecular cyclization via iminium species
2-Bromoacetophenone	Sodium azide, Vilsmeier Reagent	5-Aryloxazole-4-carboxaldehyde	One-pot dehaloazidation and cyclization

Pyrazine (B50134) and Dihydropyrazine (B8608421) Synthesis

Phenacyl halides, particularly phenacyl bromide, are valuable precursors for the synthesis of pyrazine and its partially saturated counterpart, dihydropyrazine. Several synthetic strategies have been developed to construct these six-membered nitrogen-containing heterocycles.

One approach involves the self-condensation of N-phenacylarylamines, which can be prepared from the reaction of an arylamine with phenacyl bromide. Heating the N-phenacylarylamine can lead to the formation of 1,2-diaryl-3,6-diphenyl-1,2-dihydropyrazine. This transformation is also promoted by Lewis acids at lower temperatures.

Furthermore, N-phenacylarylamines can be further reacted with another equivalent of phenacyl bromide under phase-transfer catalysis conditions to yield an N,N-diphenacyl derivative. The condensation of this diphenacyl intermediate with an arylamine results in the formation of thermally stable 1,4-diaryl-3,5-diphenyl-1,4-dihydropyrazines in moderate yields.

A one-pot, three-component synthesis of 2-acyl-3,4,6-triaryl-1,4-dihydropyrazines has also been described. This method involves the initial reaction of phenacyl bromides with anilines to form a nucleophilic substitution intermediate, which then undergoes a Michael addition-cyclization with an α-azidochalcone to afford the dihydropyrazine products in high yields. Microwave-assisted synthesis has also been shown to be an effective method for preparing pyrazine and quinoxaline (B1680401) derivatives from α-halo ketones, offering a clean and convenient synthetic route.

Table 5: Synthesis of Pyrazine and Dihydropyrazine Derivatives

Starting Material	Key Reagents/Conditions	Product	Reaction Type
N-Phenacylarylamine	Heat or Lewis Acid	1,2-Dihydropyrazine	Self-condensation
N,N-Diphenacylarylamine	Arylamine	1,4-Dihydropyrazine	Condensation
Phenacyl bromide, Aniline	α-Azidochalcone	1,4-Dihydropyrazine	Three-component Michael addition-cyclization

Indole Derivative Synthesis

The synthesis of indoles, a fundamental heterocyclic scaffold in numerous natural products and pharmaceuticals, can be achieved using α-haloketones like phenacyl bromide. One of the classical methods that can be adapted for this purpose is the Bischler-Möhlau indole synthesis. This reaction involves the condensation of an α-halo- or α-hydroxyketone with an excess of a primary or secondary aromatic amine.

A more contemporary and versatile approach involves the reaction of aromatic amines with α-bromoketones. This reaction serves as an attractive synthetic route to various indole derivatives. For instance, a combination of palladium catalysis and visible-light-induced C-H functionalization provides a direct pathway to N-arylindoles from anilines and α-bromoacetophenones, demonstrating broad functional group tolerance. chemhelpasap.com

Another strategy for indole synthesis involves the reaction of α-amino ketones with p-benzoquinone. uobaghdad.edu.iqrdd.edu.iqnih.govijsrst.comderpharmachemica.comkuey.netbepls.comsynarchive.commdpi.comyoutube.comasianpubs.orgacs.orgnih.gov The α-amino ketones can be derived from the corresponding α-haloketones. The process begins with a condensation reaction to form an amino-substituted quinone, which then undergoes a reductive cyclization to yield the indole ring system. This transformation can be conveniently carried out in a one-pot process. uobaghdad.edu.iqrdd.edu.iqnih.govijsrst.comderpharmachemica.comkuey.netbepls.comsynarchive.commdpi.comyoutube.comasianpubs.orgacs.orgnih.gov

The reaction of indoles themselves with aromatic fluoromethyl ketones, in the presence of potassium carbonate and a phase-transfer catalyst in water, provides an efficient route to trifluoromethyl(indolyl)phenylmethanols. While not a synthesis of the indole ring itself, this demonstrates the utility of phenacyl-type compounds in the functionalization of pre-existing indole scaffolds.

Table 6: Selected Indole Synthesis Strategies

Starting Materials	Key Conditions/Catalysts	Product Type	Named Reaction/Method
Aromatic amine, α-Bromoketone	-	Substituted Indole	Bischler-Möhlau type
Aniline, α-Bromoacetophenone	Palladium catalyst, Visible light	N-Arylindole	Catalytic C-H functionalization
α-Amino ketone, p-Benzoquinone	Reductive cyclization	Substituted Indole	One-pot condensation-cyclization

Thiadiazole Derivative Synthesis

Phenacyl bromides are key reagents in the synthesis of various thiadiazole isomers, particularly 1,3,4-thiadiazoles. A common method involves the reaction of 2-amino-1,3,4-thiadiazole (B1665364) derivatives with phenacyl bromides. For example, 2-amino-5-substituted-1,3,4-thiadiazoles can be reacted with phenacyl or p-substituted phenacyl bromides in boiling dry ethanol (B145695). This reaction leads to the formation of fused heterocyclic systems, specifically 6-aryl-2-substituted-imidazo[2,1-b]-1,3,4-thiadiazoles. The mechanism involves an initial alkylation of the exocyclic amino group or one of the ring nitrogens, followed by an intramolecular cyclization and dehydration.

Another versatile route is the reaction of 4-amino-1,2,4-triazole-5-thione derivatives with phenacyl bromides. This condensation reaction is a key step in the synthesis of triazolo[3,4-b] nih.govacs.orgsbq.org.brthiadiazines, which are structurally related to thiadiazoles. For instance, 4-amino-5-(5-nitrofuran-2-yl)-4H-1,2,4-triazole-3-thiol reacts with 4-substituted phenacyl bromides to yield 6-(4-substituted phenyl)-3-(5-nitrofuran-2-yl)-7H- researchgate.netacs.orgsbq.org.br-triazolo[3,4-b] nih.govacs.orgsbq.org.br thiadiazines. Similarly, other 3,6-disubstituted-7H-1,2,4-triazolo[3,4-b] nih.govacs.orgsbq.org.brthiadiazine derivatives can be prepared by reacting 4-amino-3-substituted-1,2,4-triazole-5-thiones with phenacyl bromides in refluxing anhydrous ethanol.

The synthesis of 1,3,4-thiadiazole-2-amine derivatives can be achieved through the cyclodehydration of aromatic carboxylic acids with thiosemicarbazide. These amines can then be further functionalized, for example, by reaction with phenacyl halides, to create more complex thiadiazole-containing structures. The synthesis of 1,3,4-thiadiazoles often starts from thiosemicarbazide cyclization, which is an efficient method for forming the thiadiazole ring.

Table 7: Synthesis of Thiadiazole Derivatives

Starting Material	Reagent	Product	Reaction Type
2-Amino-1,3,4-thiadiazole derivative	Phenacyl bromide	Imidazo[2,1-b]-1,3,4-thiadiazole	Cyclocondensation
4-Amino-1,2,4-triazole-5-thione derivative	Phenacyl bromide	Triazolo[3,4-b] nih.govacs.orgsbq.org.brthiadiazine	Condensation
Aromatic carboxylic acid	Thiosemicarbazide	1,3,4-Thiadiazole-2-amine	Cyclodehydration

Cleavage and Degradation Pathways

The cleavage and degradation of this compound and related phenacyl compounds are of significant interest in understanding their environmental fate and their potential as synthons in various chemical transformations. The primary pathways for their breakdown involve hydrolysis of the ester linkage and cleavage reactions modeled after those observed in lignin (B12514952), a complex biopolymer for which phenacyl compounds can serve as simple models.

Hydrolysis Mechanisms (e.g., pH Rate Profiles of Esters)

The hydrolysis of esters is subject to catalysis by both acids and bases. stanford.edu A typical pH-rate profile for a phenolic ester like phenyl acetate shows distinct regions of different catalytic mechanisms. researchgate.netresearchgate.net

Acid Catalysis (pH < 3): In strongly acidic conditions, the reaction is predominantly catalyzed by hydrogen ions (specific acid catalysis). The logarithm of the observed rate constant (log k_obs) decreases linearly with a slope of -1 as the pH increases. researchgate.net

Neutral Hydrolysis (pH 3-6): In the near-neutral pH range, the rate of hydrolysis is often independent of pH, representing the spontaneous reaction with water.

Base Catalysis (pH > 6): In neutral to alkaline conditions, the hydrolysis is catalyzed by hydroxide (B78521) ions (base-catalyzed hydrolysis). In this region, the log k_obs increases linearly with a slope of +1 as the pH increases. researchgate.netstanford.edu For phenolic esters, which have good leaving groups, base-catalyzed hydrolysis is often the dominant pathway in near-neutral systems. stanford.edu

The hydrolysis rates of phenolic esters are influenced by the substituents on the phenyl ring. For instance, the hydrolysis of p-chlorophenyl hydrogen succinate (B1194679) is faster than that of phenyl hydrogen succinate, which in turn is faster than that of p-tolyl hydrogen succinate. rsc.org This suggests that electron-withdrawing groups on the phenacyl moiety would likely accelerate the hydrolysis of phenacyl esters.

The general mechanism for base-catalyzed hydrolysis of an ester like this compound involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the phenacyl alcohol as the leaving group and forming acetic acid.

Interactive Data Table: pH-Dependent Hydrolysis of Phenyl Acetate at 25°C

The following table, based on data for phenyl acetate, illustrates the general trend expected for the pH-dependent hydrolysis of this compound. researchgate.net

pH	log k_obs (s⁻¹)	Predominant Mechanism
< 3	Decreasing	Specific Acid Catalysis
3 - 6	Constant	Neutral Hydrolysis
> 6	Increasing	Base-Catalyzed Hydrolysis

This table is illustrative and based on the described pH-rate profile for phenyl acetate. researchgate.netresearchgate.net The exact rate constants for this compound may differ.

Lignin Model Compound Cleavage

Phenacyl compounds can serve as simple models for the β-O-4 ether linkages found in lignin, a complex aromatic polymer. The study of the cleavage of these model compounds provides insights into the degradation pathways of both lignin itself and related synthetic compounds. researchgate.netnih.govnih.gov

Research into the cleavage of lignin model compounds has revealed several key pathways:

Oxidative Cleavage: Vanadium-catalyzed aerobic oxidation of 2-phenoxy-1-phenylethanol, a lignin model compound, has been shown to favor oxidative C–C bond cleavage in the presence of acetic acid. rsc.org This process involves a one-electron transfer and the coordination of the carboxylic group to the vanadium(V) center. rsc.org Similarly, photolysis of lignin model compounds in alkaline methanolic solution can lead to degradation, with the reaction pathway being dependent on the substituents on the phenacyl moiety. researchgate.net The primary degradation route often involves the incorporation of a hydroxyl radical into the aromatic rings. researchgate.net

Reverse Biosynthesis Mechanism: A novel strategy for lignin degradation involves leveraging photoredox deoxygenative radical formation to initiate a "reverse biosynthesis" pathway. nih.govnih.gov In this mechanism, an oxygen-atom abstraction from the benzylic hydroxyl group of a β-O-4 linkage model leads to a benzyl (B1604629) radical. This radical can then undergo β-scission of the adjacent C–O bond, effectively reversing a key step in lignin biosynthesis and leading to the fragmentation of the molecule. nih.gov

Catalytic Cleavage: Transition metal sulfates, such as nickel sulfate (B86663) hexahydrate, have been shown to effectively catalyze the degradation of α-O-4 lignin model compounds like benzyl phenyl ether. nih.gov This process can selectively cleave the C–O bonds to produce valuable aromatic compounds like phenol (B47542). nih.gov The mechanism is believed to involve both acid catalysis and coordination catalysis by the metal sulfate. nih.gov Other studies have explored the use of NiOOH catalysts for the efficient cleavage of β-O-4 lignin model compounds into phenols and phenylacetaldehyde. researchgate.net Electrolytic methods using carbon electrodes have also been employed to degrade β-O-4 lignin model compounds, yielding products such as vanillin (B372448) and guaiacol. rsc.org

The degradation pathways of lignin substructure models by white-rot fungi have also been investigated, revealing enzymatic cleavage of β-O-4 and other linkages through oxidative mechanisms. kyoto-u.ac.jp

The following table summarizes the key findings from various studies on the cleavage of lignin model compounds.

Catalyst/Method	Lignin Model Compound Type	Key Findings	Products	Reference(s)
Vanadium/Acetic Acid	2-phenoxy-1-phenylethanol (β-O-4)	Favors oxidative C–C bond cleavage.	-	rsc.org
Photoredox Catalysis	β-O-4 and β-5-β-O-4 models	Deoxygenative radical formation triggers reverse biosynthesis.	Monolignols, Phenol, 3,4-dimethoxycinnamyl acetate	nih.govnih.gov
Nickel Sulfate Hexahydrate	Benzyl phenyl ether (α-O-4)	Selective cleavage of C–O bonds.	Phenol, Benzyl methyl ether, Benzyl alcohol	nih.gov
NiOOH	β-O-4 model	Efficient cleavage to produce aldehydes and phenols.	Phenylacetaldehyde, Phenol	researchgate.net
Organic Electrolysis	β-O-4 models	Degradation via electrochemical reaction.	Vanillin, Guaiacol	rsc.org
Photolysis (alkaline methanol)	Guaiacyl and syringyl β-O-4 models	Degradation dependent on phenacyl substituents.	Phenolic fragments	researchgate.net

Computational and Theoretical Chemistry Studies

Ab Initio and Density Functional Theory (DFT) Methods

Ab initio and Density Functional Theory (DFT) methods are powerful computational tools used to investigate the electronic structure, properties, and reactivity of molecules from first principles, without reliance on empirical parameters. These methods have been applied to study phenacyl acetate (B1210297) and related compounds, providing detailed insights into their behavior at the atomic and molecular level.

Excited State Calculations and Potential Energy Surfaces

The study of excited states is crucial for understanding photochemical reactions and the electronic spectra of molecules. Potential Energy Surfaces (PES) map the energy of a molecule as a function of its geometry, providing a fundamental landscape for molecular dynamics.

Light-driven molecular reactions are governed by the potential energy landscape of the excited state. rsc.org The location of features like conical intersections and intersystem crossing points on these surfaces is critical as they dictate the probabilities of transitions between different electronic states. rsc.org For any given molecule, each electronic state possesses its own distinct potential energy surface. stackexchange.com

Calculations of the potential energy surface for phenyl acetate have been performed using methods like Møller-Plesset perturbation theory (MP2). For instance, the PES for phenyl acetate was calculated at the MP2/6-311++G(d,p) level of theory to understand the dependence of energy on the dihedral angles α (C-O-C-C) and γ (O-C-C-O). researchgate.net These calculations reveal the energy landscape that governs the molecule's conformational preferences and dynamic behavior. researchgate.net

Advanced computational techniques allow for the scanning of a potential energy surface for an excited electronic state. This is achieved by targeting the excited state in the calculation, often by specifying the number of electronic states (or "roots") for which an energy is to be obtained. stackexchange.com This approach enables the optimization of excited state geometries and the mapping of reaction pathways in the excited state. stackexchange.com

Molecular Structure and Bonding Analysis

DFT and ab initio methods are widely used to predict the three-dimensional structure of molecules with high accuracy. These calculations provide optimized geometries, including bond lengths, bond angles, and dihedral angles, which can be compared with experimental data from techniques like X-ray diffraction.

For example, in a study of a related compound, dialkyl(phenyl((4-(phenyldiazenyl)phenyl)amino)methyl)phosphonate, the molecular geometry was optimized using the DFT/B3LYP/6-311G(2d,2p) basis set. ijcce.ac.ir The calculated bond lengths and angles showed good agreement with experimental X-ray diffraction data, validating the computational model. ijcce.ac.ir Similarly, theoretical studies on acetoxy-4-methyl phenyl methyl acetate, an acylal, used the B3LYP/6-31G(d) and HF/6-31G(d) levels of theory to compute the optimized geometry, with results that were in very good agreement with XRD data. researchgate.net

In a theoretical analysis of phenyl benzoate (B1203000), a molecule structurally similar to phenacyl acetate, various levels of theory including HF, DFT (B3LYP, B3PW91), and MP2 with different basis sets were employed. researchgate.net The study found that good agreement between theoretical and experimental geometric data was achieved with MP2, B3LYP, and B3PW91 methods, particularly when diffuse functions were included in the basis set. researchgate.net

Below is a representative table illustrating the kind of data obtained from such structural calculations, comparing experimental and theoretical values for selected bond parameters.

Parameter	Bond	Experimental (Å/°)	Calculated (DFT/B3LYP) (Å/°)
Bond Length	C=O	~1.21	~1.20
Bond Length	C-O (ester)	~1.34	~1.35
Bond Length	O-C (acetyl)	~1.46	~1.45
Bond Angle	O=C-O	~125	~124
Bond Angle	C-O-C	~116	~117
This table is illustrative, based on typical values from computational studies of similar esters like phenyl benzoate and may not represent exact values for this compound.

Conformational Analysis and Energetics

Molecules like this compound can exist in different spatial arrangements, or conformations, due to rotation around single bonds. Conformational analysis involves identifying the stable conformers (energy minima) and the transition states (saddle points) that connect them, providing insight into the molecule's flexibility and the energy barriers to internal rotation.

For phenyl acetate, the potential energy surface calculations reveal the energetics associated with the rotation around key dihedral angles. researchgate.net The relative energies of different conformers determine their population at a given temperature. The energy barriers between them dictate the rate of interconversion.

In a study of the related molecule phenyl benzoate, the B3LYP/6-31+G* level of theory was used to map the potential energy functions for the torsion around the phenyl-oxygen (Ph-O) and phenyl-carbon (Ph-C) bonds. researchgate.net While this method accurately estimated the shape of the potential energy curves, it was found to be less accurate in predicting the heights of the rotational barriers. researchgate.net Such studies help to understand the preferred orientation of the phenyl and acetate groups relative to each other.

Reaction Pathway and Mechanism Elucidation

DFT calculations are instrumental in elucidating the detailed mechanisms of chemical reactions. By mapping the potential energy surface of a reaction, chemists can identify intermediates, transition states, and determine the rate-determining step of a reaction pathway.

For this compound, its role as an acyl donor in enzymatic reactions has been studied computationally. DFT calculations were used to investigate the acylation half-reaction catalyzed by the acyltransferase from Mycobacterium smegmatis. researchgate.net These calculations showed that phenyl acetate is a better acyl donor than ethyl acetate, which is consistent with experimental observations. researchgate.net The study elucidated the energy profile for the reaction, which proceeds through a tetrahedral intermediate. researchgate.net

In a broader context, DFT has been used to study the mechanism of Pd-catalyzed cross-coupling reactions involving the acylation of aryl iodides. rsc.org Such studies support proposed catalytic cycles (e.g., Pd(0)–Pd(II)–Pd(IV)) and can pinpoint the rate-determining and selectivity-determining steps of the reaction. rsc.org For instance, in one such reaction, the oxidative addition of the anhydride (B1165640) was identified as the rate-determining step. rsc.org These computational approaches provide a molecular-level understanding of reaction barriers and selectivity that is often difficult to obtain through experiments alone. researchgate.net

NMR, MEP maps, FMOs, and Mulliken Atomic Charges Calculations

Computational chemistry provides tools to calculate various electronic and spectroscopic properties that complement experimental data.

NMR (Nuclear Magnetic Resonance) Spectra: Theoretical calculations can predict the chemical shifts of ¹H and ¹³C NMR spectra. These predicted spectra can be compared with experimental data to confirm molecular structures. The GIAO (Gauge-Independent Atomic Orbital) method within DFT is commonly used for this purpose. researchgate.net

MEP (Molecular Electrostatic Potential) Maps: MEP maps visualize the electrostatic potential on the electron density surface of a molecule. They are useful for predicting reactivity, as they show electron-rich (nucleophilic) and electron-poor (electrophilic) regions. The red areas on an MEP map indicate negative potential (electron-rich), while blue areas indicate positive potential (electron-poor). researchgate.net

FMOs (Frontier Molecular Orbitals): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's chemical stability and reactivity. researchgate.netmdpi.com

Mulliken Atomic Charges: This analysis partitions the total molecular charge among the individual atoms, providing insight into the charge distribution within the molecule. These charges can help explain intermolecular interactions and reactive sites. For example, calculations on acetoxy-4-methyl phenyl methyl acetate included the computation of atomic charges to better understand its electronic structure. researchgate.net

Below is a table showing typical data that would be generated from such calculations for a molecule like this compound.

Computational Property	Calculated Value/Description	Significance
HOMO Energy	(Typical range: -6 to -8 eV)	Relates to electron-donating ability.
LUMO Energy	(Typical range: -1 to -3 eV)	Relates to electron-accepting ability.
HOMO-LUMO Gap	(Typical range: 4 to 6 eV)	Indicates chemical reactivity and kinetic stability.
Mulliken Charge on C=O Carbon	Positive	Indicates an electrophilic site.
Mulliken Charge on C=O Oxygen	Negative	Indicates a nucleophilic site.
This table is illustrative and presents typical ranges and qualitative descriptions for organic esters.

Quantum Chemical Calculations

Quantum chemical calculations encompass a range of methods, including the ab initio and DFT techniques discussed above, that solve the Schrödinger equation (or a simplified form of it) for a given molecule. These calculations have become a standard tool for investigating molecular properties and reactivity. researchgate.net

The application of quantum chemical calculations to this compound allows for a detailed exploration of its electronic ground and excited states. rsc.org For instance, quantum chemical methods are used to perform the calculations described in the previous sections, such as geometry optimization, frequency analysis, and the prediction of spectroscopic properties. researchgate.net

In the context of enzymatic reactions, quantum mechanical calculations using a cluster model of the active site can elucidate detailed reaction mechanisms. researchgate.net This approach was used to study the acyl transfer reaction involving phenyl acetate, where the calculations showed that the reaction follows the general mechanism for enzymatic acyl transfer, involving two half-reactions each proceeding through a tetrahedral intermediate. researchgate.net Such studies provide fundamental insights that can guide the design of new catalysts and biocatalytic processes.

Molecular Dynamics Simulations (If Applicable to this compound)

While specific molecular dynamics (MD) simulation studies focused exclusively on this compound are not extensively documented in publicly available literature, the technique is highly applicable for investigating its behavior. MD simulations model the physical movements of atoms and molecules over time, providing a detailed view of molecular interactions and dynamics. chemrxiv.orgmdpi.com

Applicability to this compound:

MD simulations could be employed to study several aspects of this compound:

Solvation Dynamics: Simulating this compound in various solvents (e.g., water, chloroform, methanol) would reveal information about its solubility, the structure of the solvent shell around it, and the energetic favorability of its interactions with different solvent molecules. Studies on similar small molecules, like acetic acid and acetate ions, have successfully used MD to understand their associating configurations and interactions in solution. arxiv.orgresearchgate.net

Conformational Analysis: The molecule can adopt various conformations due to the rotational freedom around its single bonds. MD simulations can explore the potential energy surface to identify the most stable conformers and the energy barriers between them.

Interactions with Biomolecules: In a biological context, MD simulations could model the interaction of this compound with proteins or other biological targets. This approach is widely used to understand the binding modes of small molecules to enzyme active sites, which can be a precursor to understanding potential mechanisms of action or inhibition. nih.gov For instance, simulations could place this compound in the binding pocket of a target enzyme to observe its stability, orientation, and the specific intermolecular forces (like hydrogen bonds or hydrophobic interactions) that govern the binding. nih.gov

The general procedure for such a simulation would involve defining a force field (a set of parameters describing the potential energy of the atoms), placing the molecule in a simulation box with the desired solvent or biomolecule, and solving Newton's equations of motion for the system over a specified time period. chemrxiv.orgmdpi.com

Quantitative Structure-Activity Relationship (QSAR) Modeling (If Applicable to this compound's Biological Context)

Quantitative Structure-Activity Relationship (QSAR) is a computational modeling method used to find correlations between the chemical structures of compounds and their biological activities. nih.gov Although no specific QSAR models for a series of this compound derivatives are prominently published, the methodology is directly applicable should one wish to explore the compound's biological context, for instance, as an enzyme inhibitor or as a scaffold for drug design. nih.govdovepress.com

Hypothetical QSAR Study Design for this compound Derivatives:

A QSAR study on this compound would involve the following steps:

Data Set Assembly: A series of this compound analogs would be synthesized. These analogs would feature systematic variations in their structure, such as adding different substituent groups to the phenyl ring. The biological activity of each compound (e.g., the concentration required to inhibit an enzyme by 50%, known as IC50) would be measured experimentally. dovepress.commdpi.com

Descriptor Calculation: For each molecule in the series, a wide range of molecular descriptors would be calculated. These are numerical values that encode different aspects of the molecule's structure and properties. nih.gov

Model Development: Using statistical methods like Multiple Linear Regression (MLR) or Partial Least Squares (PLS), a mathematical equation is developed that links the descriptors to the observed biological activity. universiteitleiden.nlnih.gov The goal is to find the best model that can accurately describe the data. dovepress.com

Model Validation: The predictive power of the QSAR model is rigorously tested, often by using a subset of compounds that were not used to build the model. dovepress.com

A validated QSAR model could then be used to predict the biological activity of new, unsynthesized this compound derivatives, thereby guiding the design of more potent compounds and prioritizing synthetic efforts. nih.govdovepress.com

Interactive Table: Common Descriptor Classes in QSAR

Descriptor Class	Description	Examples	Potential Relevance to this compound
Physicochemical	Describes bulk properties of the molecule.	LogP (lipophilicity), Molecular Weight, Molar Refractivity.	Lipophilicity (LogP) could be crucial for membrane permeability and reaching a target site.
Electronic	Describes the electronic properties and distribution of charge.	Dipole Moment, Atomic Charges, HOMO/LUMO energies.	The carbonyl groups and aromatic ring create a specific electronic profile that could govern interactions with a biological target.
Topological	Describes the connectivity and branching of atoms.	Connectivity Indices, Wiener Index.	These descriptors can capture the overall size and shape of the molecule and its substituents.
3D / Steric	Describes the three-dimensional arrangement of atoms.	Steric Hindrance Parameters (e.g., Verloop), Molecular Volume.	The size and shape of substituents on the phenyl ring could sterically hinder or enhance binding to a receptor. nih.gov

Computational Approaches for Spectroscopic Property Prediction

Computational chemistry offers robust methods for predicting the spectroscopic properties of molecules like this compound, which can aid in the interpretation of experimental data. Techniques such as Density Functional Theory (DFT) are commonly used to calculate IR and NMR spectra with a high degree of accuracy. researchgate.net

Predicting Infrared (IR) Spectra:

The theoretical calculation of an IR spectrum typically involves a two-step process. First, the geometry of the molecule is optimized to find its lowest energy structure. Second, a frequency calculation is performed on the optimized geometry. This calculation provides the vibrational frequencies and their corresponding intensities, which can be plotted to generate a theoretical IR spectrum. nih.gov These calculated spectra are invaluable for assigning the vibrational modes observed in experimental spectra. researchgate.net

Predicting Nuclear Magnetic Resonance (NMR) Spectra:

Predicting NMR spectra is also a common application of computational chemistry. After geometry optimization, a specialized calculation is performed to determine the magnetic shielding tensors for each nucleus (e.g., ¹H and ¹³C). These values are then converted into chemical shifts, usually by referencing them against a standard compound like tetramethylsilane (B1202638) (TMS), which is also calculated at the same level of theory. nih.gov Machine learning algorithms are also emerging as powerful tools for the rapid and accurate prediction of NMR chemical shifts based on large databases of experimental spectra. nih.gov

The agreement between calculated and experimental spectra serves as a validation of the computational method and can confirm the proposed molecular structure. researchgate.net

Interactive Table: Computational Methods for Spectroscopy

Spectroscopic Technique	Computational Method	Information Predicted
Infrared (IR) Spectroscopy	Density Functional Theory (DFT), Ab initio methods	Vibrational frequencies, IR intensities, Zero-point vibrational energy.
¹H NMR Spectroscopy	DFT, Machine Learning, Semi-empirical methods	Proton (¹H) chemical shifts, Spin-spin coupling constants. nih.gov
¹³C NMR Spectroscopy	Density Functional Theory (DFT)	Carbon-13 (¹³C) chemical shifts. researchgate.net

Advanced Spectroscopic Characterization and Analytical Methodologies

Ultrafast Spectroscopy Experiments

Ultrafast spectroscopy, particularly femtosecond transient absorption (fs-TA) spectroscopy, is a powerful tool for investigating the intricate details of chemical reactions that occur on extremely short timescales, typically from femtoseconds to picoseconds. This technique employs a pump laser pulse to initiate a chemical event and a subsequent probe laser pulse to monitor the resulting photophysical and photochemical processes.

In the context of phenacyl derivatives, such as p-hydroxyphenacyl-fluoroacetate (pHP-FAc), fs-TA has been utilized to study its pH-dependent ultrafast photodynamics. Upon excitation with a UV pump pulse, the molecule is promoted to an excited singlet state. The subsequent relaxation dynamics, including internal conversion and intersystem crossing to triplet states, can be tracked with high temporal resolution. For pHP-FAc, it has been observed that deprotonation at a basic pH significantly accelerates the photo-uncaging reaction. The transient absorption spectra reveal the evolution of different electronic states, including singlet and triplet states, as well as the formation of product absorptions.

The primary photophysical and photochemical processes in compounds like 1-acetoxy-2-methoxyanthraquinone have also been studied using fs-TA. Excitation leads to the population of highly excited singlet states, followed by rapid internal conversion and intramolecular vibrational energy redistribution on the femtosecond timescale. Subsequent intersystem crossing to a triplet state can occur within picoseconds, from which the primary photochemical reaction, such as acyl group migration, proceeds. Time-dependent DFT calculations are often employed to support the assignment of the transient absorption spectra to specific intermediates.

Time-Resolved Resonance Raman Spectroscopy

Time-Resolved Resonance Raman (TR3) spectroscopy provides detailed structural information about short-lived intermediates in photochemical reactions. By probing the vibrational modes of a molecule, this technique can identify transient species and characterize their molecular structure.

The phototrigger compound p-hydroxyphenacyl acetate (B1210297) (HPA) has been studied using both picosecond and nanosecond TR3 spectroscopy in acetonitrile (B52724) solution. Upon photoexcitation, an intermediate is observed that is significantly quenched by oxygen, leading to its identification as the ππ* triplet state of HPA. The temporal evolution of the Raman spectra at early picosecond times indicates a rapid intersystem crossing from the initially excited singlet state, followed by the relaxation of the excess vibrational energy of the newly formed triplet state.

Density functional theory (DFT) calculations are instrumental in complementing the experimental TR3 data. By calculating the vibrational frequencies for the ground and triplet states of HPA, a more definitive assignment of the observed Raman bands can be achieved. These combined experimental and theoretical studies provide valuable insights into the initial steps of the photorelease mechanism in phototrigger compounds like phenacyl acetate. Similar studies on related compounds such as p-hydroxyacetophenone (HA) and p-hydroxyphenacyl diethyl phosphate (B84403) (HPDP) have further elucidated the dynamics and structural characteristics of their triplet states, revealing a rapid intersystem crossing and subsequent relaxation of the energetic triplet state.

Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS) for Phenacyl Derivatives

Gas chromatography (GC) is a powerful analytical technique for separating and analyzing volatile compounds. When coupled with mass spectrometry (MS), it becomes an indispensable tool for the identification and quantification of various substances, including phenacyl derivatives. The GC-MS analysis of acetate-containing compounds is a well-established method in analytical chemistry. nih.govresearchgate.net

In a typical GC-MS analysis of this compound, the sample is first vaporized and introduced into the GC column. The separation of components is achieved based on their differential partitioning between a stationary phase and a mobile carrier gas, usually an inert gas like helium. scispace.com The retention time, which is the time it takes for a compound to travel through the column, is a characteristic feature that aids in its identification. For acetate derivatives, the choice of the GC column and the temperature program are critical parameters that are optimized to achieve good separation from other components in the sample matrix. coresta.org

Following separation by GC, the eluted molecules enter the mass spectrometer, where they are ionized, typically by electron impact (EI). This process generates a molecular ion and a series of fragment ions, which are then separated based on their mass-to-charge ratio (m/z). The resulting mass spectrum serves as a molecular fingerprint, allowing for the unambiguous identification of the compound. For this compound, the mass spectrum would be expected to show a molecular ion peak corresponding to its molecular weight, along with characteristic fragment ions resulting from the cleavage of the ester and keto functionalities.

The application of GC-MS extends to the analysis of various phenacyl derivatives, where it is used to monitor reaction progress, assess product purity, and identify byproducts. Derivatization techniques, such as acylation, are often employed to enhance the volatility and thermal stability of analytes, thereby improving their chromatographic behavior. scispace.com

Table 1: Typical GC-MS Parameters for Acetate Analysis

Parameter	Value
GC System	Agilent 7890B or similar
Column	Phenomenex ZB-1701 (30 m × 0.25 mm × 0.25 μm) or similar
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Injection Mode	Split or Splitless
Inlet Temperature	250-280 °C
Oven Program	Optimized temperature gradient
MS System	Triple Quadrupole or similar
Ionization Mode	Electron Impact (EI)
Ionization Energy	70 eV
Interface Temperature	230-280 °C

Mass Spectrometry for Product Identification and Mechanistic Insights

Mass spectrometry (MS) is a fundamental technique for determining the molecular weight and elucidating the structure of organic compounds. In the context of this compound, MS provides crucial information for its identification and can offer insights into reaction mechanisms.

Upon ionization in the mass spectrometer, the this compound molecule will form a molecular ion (M+). The fragmentation of this molecular ion is predictable and provides a characteristic pattern. Key fragmentation pathways for esters often involve cleavage of the C-O bond and rearrangements. For phenyl acetate, a close analog, the mass spectrum shows a prominent molecular ion peak and significant fragment ions. massbank.eumassbank.eu One of the primary fragmentations observed for phenyl acetate is the loss of a ketene molecule (CH2=C=O) to form a phenol (B47542) radical cation.

Expected Fragmentation of this compound:

Molecular Ion (M+) : The peak corresponding to the intact molecule.

Loss of Acetoxy Radical : Cleavage of the C-O bond between the carbonyl carbon and the oxygen of the acetate group.

Loss of Acetyl Radical : Cleavage of the bond between the methylene (B1212753) group and the oxygen of the acetate group.

Formation of Benzoyl Cation : A common fragment in compounds containing a benzoyl group, with an m/z of 105.

McLafferty Rearrangement : If applicable, this rearrangement can provide additional structural information.

By analyzing the fragmentation patterns of reaction products, it is possible to deduce their structures and gain insights into the underlying reaction mechanisms. For example, in studies involving the synthesis of this compound, MS can be used to confirm the identity of the desired product and to identify any intermediates or byproducts, thereby helping to elucidate the reaction pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for the structural elucidation of organic molecules. hmdb.ca It provides detailed information about the carbon-hydrogen framework of a molecule. For this compound, both ¹H NMR and ¹³C NMR spectroscopy are essential for its characterization.

¹H NMR Spectroscopy: The ¹H NMR spectrum of this compound would exhibit distinct signals for each type of proton in the molecule. The chemical shift (δ) of these signals is indicative of the electronic environment of the protons.

Aromatic Protons : The protons on the phenyl group would appear in the aromatic region, typically between 7.0 and 8.0 ppm. The splitting pattern of these signals can provide information about the substitution pattern on the benzene (B151609) ring.

Methylene Protons (-CH₂-) : The two protons of the methylene group adjacent to the ketone and the ester oxygen would appear as a singlet, typically in the region of 5.0-5.5 ppm.

Methyl Protons (-CH₃) : The three protons of the acetyl group would appear as a sharp singlet at a higher field, usually around 2.0-2.5 ppm.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the different carbon atoms in the molecule.

Carbonyl Carbons : The carbon atoms of the ketone and ester carbonyl groups would appear at a low field, typically in the range of 160-200 ppm.

Aromatic Carbons : The carbon atoms of the phenyl group would give rise to signals in the aromatic region, generally between 120 and 140 ppm.

Methylene Carbon (-CH₂-) : The carbon of the methylene group would be expected to resonate in the region of 60-70 ppm.

Methyl Carbon (-CH₃) : The methyl carbon of the acetyl group would appear at a high field, typically around 20-30 ppm.

The precise chemical shifts and coupling constants observed in the NMR spectra allow for the unambiguous assignment of the structure of this compound.

Table 2: Predicted NMR Data for this compound

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Phenyl-H	~7.4 - 8.0	~128 - 134
-CH₂-	~5.3	~66
-CH₃	~2.2	~21
C=O (ketone)	-	~192
C=O (ester)	-	~170

Note: These are approximate values and can vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy for Functional Group Identification

Infrared (IR) spectroscopy is a valuable technique for identifying the functional groups present in a molecule. nist.gov The IR spectrum of this compound would show characteristic absorption bands corresponding to the vibrations of its specific bonds.

C=O Stretch (Ketone) : A strong, sharp absorption band is expected in the region of 1680-1700 cm⁻¹ for the carbonyl group of the ketone.

C=O Stretch (Ester) : Another strong, sharp absorption band for the ester carbonyl group would be observed at a higher frequency, typically in the range of 1735-1750 cm⁻¹. researchgate.net

C-O Stretch (Ester) : The C-O single bond stretching vibrations of the ester group would appear in the fingerprint region, typically between 1000 and 1300 cm⁻¹.

C-H Stretch (Aromatic) : The stretching vibrations of the C-H bonds on the phenyl group would be observed just above 3000 cm⁻¹.

C-H Stretch (Aliphatic) : The C-H stretching vibrations of the methylene and methyl groups would appear just below 3000 cm⁻¹.

C=C Stretch (Aromatic) : The stretching vibrations of the carbon-carbon double bonds in the benzene ring would give rise to one or more bands in the 1450-1600 cm⁻¹ region.

The presence and precise positions of these absorption bands in the IR spectrum provide strong evidence for the presence of the key functional groups in this compound, confirming its identity.

Table 3: Characteristic IR Absorption Bands for this compound

Functional Group	Vibrational Mode	Expected Absorption Range (cm⁻¹)
Ketone	C=O Stretch	1680 - 1700
Ester	C=O Stretch	1735 - 1750
Ester	C-O Stretch	1000 - 1300
Aromatic Ring	C-H Stretch	> 3000
Aliphatic Groups	C-H Stretch	< 3000
Aromatic Ring	C=C Stretch	1450 - 1600

X-ray Crystallography for Solid-State Structure Determination (If Available for this compound)

For a compound like this compound, obtaining a single crystal of suitable quality would be the first and often most challenging step. If successful, the crystal would be subjected to X-ray diffraction analysis. The diffraction pattern obtained is then used to calculate an electron density map, from which the positions of the individual atoms can be determined.

Applications in Advanced Materials Science and Protecting Group Chemistry

Phenacyl Protecting Groups in Photochemistry

Aromatic ketones are valued in photochemistry because they are generally stable and their photochemical properties are well-understood. The phenacyl moiety, as an arylcarbonylmethyl group, has been a subject of interest for decades as a photoremovable protecting group (PPG), which provides spatial and temporal control over the release of chemical substances.

The phenacyl group and its substituted analogs serve as effective photoremovable protecting groups for carboxylic acids and sulfonates. acs.orgnanobioletters.com When attached to a carboxylate, it forms a phenacyl ester. The protective nature of this group lies in its stability under various conditions, which can be precisely reversed upon irradiation with light.

The cleavage mechanism does not involve simple homolytic bond scission. Instead, it proceeds through hydrogen abstraction by the excited carbonyl group of the phenacyl ester from a hydrogen-atom donor, forming a ketyl ester intermediate. nanobioletters.com This process ultimately leads to the release of the carboxylic acid. Certain derivatives have been developed to enhance this process. For example, the 2,5-dimethylphenacyl (DMP) group is a notable improvement, as it can be photolysed efficiently without an external photosensitizer, releasing carboxylic acids and sulfonates in nearly quantitative yields. acs.orgias.ac.in This is achieved through an efficient intramolecular hydrogen abstraction process. ias.ac.in The p-hydroxyphenacyl (pHP) group is another promising variant that has found use in synthetic organic chemistry due to the quantitative yield of the released product. acs.orgnanobioletters.com

While protecting groups for functional groups like carboxylates and amines are numerous, options for sulfonic acids are more limited because simple sulfonate esters are potent electrophiles. pharmaguideline.com This makes photoremovable strategies involving groups like phenacyl derivatives particularly valuable for controlling the reactivity and solubility of sulfonated molecules during synthesis. pharmaguideline.com

Phenacyl Derivative	Protected Group	Key Research Finding	Reference
Phenacyl	Carboxylic Acids	Serves as a classic photoremovable protecting group; release mechanism involves photoreduction via a ketyl ester intermediate.	nanobioletters.com
2,5-Dimethylphenacyl (DMP)	Carboxylic Acids, Sulfonates, Phosphates	Allows for photodeprotection with almost quantitative yields without the need for a photosensitizer due to efficient intramolecular hydrogen abstraction.	acs.orgias.ac.in
p-Hydroxyphenacyl (pHP)	Carboxylic Acids	Features a skeletal rearrangement upon photo-release and provides a quantitative chemical yield of the released substrate.	acs.orgnanobioletters.com
Naphth-2-ylcarbonylmethyl	Carboxylic Acids	Effectively releases various carboxylic acids upon irradiation.	nanobioletters.com

The concept of photoremovable protecting groups extends to the creation of "caged" compounds. In this strategy, a biologically active molecule is rendered temporarily inert by being chemically bonded to a photolabile group like phenacyl. The active molecule can then be released at a precise time and location by exposing it to light. This temporal and spatial control is a powerful tool for studying dynamic biological processes.

The p-hydroxyphenacyl (pHP) protecting group, in particular, has been successfully used to "cage" molecules for applications in neurobiology and enzyme catalysis. acs.orgnanobioletters.com This allows researchers to initiate biological events with a flash of light, enabling the study of fast processes that would be difficult to control using traditional methods. researchgate.net For instance, a caged neurotransmitter can be introduced into a biological system in its inactive form and then released at a specific synapse to study its effect on neuronal signaling. Similarly, caging an enzyme substrate allows for the controlled initiation of an enzymatic reaction. acs.orgnanobioletters.com The development of these phototriggers is crucial for monitoring fast biological events with high precision. researchgate.net

Use as Precursors in Organic Synthesis

The reactive nature of the phenacyl group makes phenacyl acetate (B1210297) and its derivatives valuable starting materials for building more complex molecular architectures, especially heterocyclic compounds that form the core of many pharmaceuticals and biologically active molecules.

Phenacyl acetate's α-keto ester functionality makes it a key building block for various nitrogen-containing heterocycles. While this compound itself can be used, it is often converted to the more reactive phenacyl bromide for these syntheses.

A prominent example is the Hantzsch thiazole (B1198619) synthesis , one of the most fundamental methods for creating thiazole rings. youtube.com In this reaction, a phenacyl bromide is condensed with a thioamide, such as thiourea (B124793). acs.orgnanobioletters.com The reaction proceeds via an initial S-alkylation of the thioamide followed by an intramolecular cyclization and dehydration to form the stable, aromatic thiazole ring. acs.orgyoutube.com This method is robust and widely used to produce a vast array of substituted 2-aminothiazoles, which are important scaffolds in medicinal chemistry. nanobioletters.com

Phenacyl derivatives are also precursors to other important nitrogen heterocycles like imidazoles and pyrimidines .

Imidazoles : Substituted imidazoles can be synthesized by reacting phenacyl bromides with amidines (e.g., acetamidine (B91507) hydrochloride) or with 2-aminopyridine (B139424) to form imidazo[1,2-a]pyridines. researchgate.netnanobioletters.com

Pyrimidines : In a more advanced application, phenacyl azides (readily prepared from phenacyl halides) can undergo a base-catalyzed cyclotrimerization reaction to regioselectively produce 2,4,6-trisubstituted pyrimidines in good yields. d-nb.infobeilstein-journals.org

These synthetic routes highlight the versatility of the phenacyl scaffold in constructing a diverse range of heterocyclic systems. d-nb.info

Heterocycle Class	Phenacyl Precursor	Co-reactant	Key Synthesis Method	Reference
Thiazoles	Phenacyl Bromide	Thiourea / Thioamides	Hantzsch Thiazole Synthesis	acs.orgnanobioletters.com
Imidazoles	Phenacyl Bromide	Acetamidine	Microwave-assisted pseudo-three-component reaction	researchgate.net
Imidazo[1,2-a]pyridines	Phenacyl Bromide	2-Aminopyridine	Catalytic condensation reaction	nanobioletters.com
Pyrimidines	Phenacyl Azide (B81097)	Itself (cyclotrimerization)	Base-catalyzed reaction in a deep eutectic solvent	d-nb.infobeilstein-journals.org

Norrish Type I Photoinitiators in Polymer Chemistry

Photoinitiators are compounds that, upon absorption of light, generate reactive species—typically free radicals—that can initiate polymerization. They are classified based on their mechanism of action. Norrish Type I photoinitiators are carbonyl compounds that undergo an α-cleavage (bond scission at a position alpha to the carbonyl group) upon photochemical excitation, directly forming two radical fragments from a single molecule. nih.govresearchgate.net

The phenacyl moiety is a core component in several Type I photoinitiators. The photochemistry of phenacyl bromide, a close analog of this compound, has been extensively studied and serves as an excellent model. Upon exposure to UVA light, phenacyl bromide undergoes homolytic cleavage of the carbon-bromine bond. psu.edu This α-cleavage generates a phenacyl radical and a bromine radical, both of which can initiate the free-radical polymerization of vinyl monomers like methyl methacrylate (B99206) and styrene (B11656). psu.edu

The photolysis of this compound is expected to proceed through a similar Norrish Type I pathway. Upon absorption of UV radiation, the molecule is promoted to an excited state, leading to the cleavage of one of the bonds alpha to the ketone carbonyl group. The most probable cleavage would occur at the C-O bond of the ester linkage, which is typically weaker than the adjacent C-C bond, yielding a phenacyl radical and an acetoxy radical.

Phenacyl Radical: C₆H₅C(O)CH₂•

Acetoxy Radical: •OC(O)CH₃

These generated radicals can then initiate the polymerization of monomers to form a polymer chain. This light-induced method offers spatiotemporal control over the polymerization process, which is highly desirable in applications like coatings, inks, and additive manufacturing. psu.edu

Table 2: Comparison of Radical Generation from Phenacyl Photoinitiators

Compound	Structure	Cleavage Site (Predicted)	Generated Radicals
Phenacyl Bromide	C₆H₅C(O)CH₂-Br	C-Br bond	Phenacyl radical, Bromine radical
This compound	C₆H₅C(O)CH₂-OC(O)CH₃	CH₂-O bond	Phenacyl radical, Acetoxy radical

Photostabilizers in Polymer Systems

Photostabilizers are additives used to protect polymers from degradation caused by exposure to light, particularly UV radiation. One major class of photostabilizers is UV absorbers, which function by absorbing harmful UV radiation and dissipating the energy in a harmless manner, typically as heat, before it can break the chemical bonds within the polymer matrix. ncsu.edu Common UV absorbers include compounds like benzophenones and benzotriazoles. ncsu.edu

For a compound to function as a UV absorber, it must have a strong absorbance in the UV region (approximately 290-400 nm) where photodegradation is most prevalent. The phenacyl group is a known chromophore that absorbs UV radiation. However, the fate of the absorbed energy determines whether the compound acts as a stabilizer or an initiator of degradation.

While this compound absorbs UV light, its photochemical pathway is dominated by bond cleavage to form radicals, as discussed in its role as a photoinitiator. This process is the antithesis of photostabilization. Instead of harmlessly dissipating the energy, the phenacyl group uses it to initiate radical reactions that can lead to polymer degradation. In studies on the photoyellowing of lignin (B12514952), a natural polymer, the "phenacyl pathway" is recognized as a mechanism of photodegradation, where naturally occurring phenacyl structures absorb light and initiate cleavage reactions. ncsu.edudiva-portal.org

Therefore, while this compound possesses the necessary UV absorption properties of a potential UV screener, its inherent photo-instability and tendency to generate radicals make it unsuitable as a photostabilizer. It is more accurately classified as a photosensitizer or photoinitiator in polymer systems.

Table 3: UV Absorption Characteristics of Polymer Additives

Additive Class	Example Compound	Primary Function	UV Absorption Mechanism
Benzophenones	2,4-Dihydroxybenzophenone	Photostabilizer (UV Absorber)	Absorbs UV and dissipates energy as heat through keto-enol tautomerism.
Benzotriazoles	Tinuvin P	Photostabilizer (UV Absorber)	Absorbs UV and dissipates energy via excited-state intramolecular proton transfer.
Phenacyl Compounds	This compound	Photoinitiator	Absorbs UV, leading to Norrish Type I bond cleavage and radical formation.

Compound Index

Compound Name
(Poly)acrylic acid
2,4-Dihydroxybenzophenone
Benzophenone (B1666685)
Benzotriazole
Methyl methacrylate
This compound
Phenacyl bromide
Styrene

Advanced Biological Research and Pharmacological Implications Excluding Dosage/administration

Antimicrobial Activity Studies

The antimicrobial potential of phenacyl acetate (B1210297) derivatives has been explored against a range of bacterial and fungal pathogens.

Derivatives of phenacyl acetate have been synthesized and evaluated for their ability to inhibit bacterial growth. A study involving the synthesis of a series of azetidinone derivatives (β-lactams) from phenyl acetic acid, a precursor to this compound, tested their antibacterial efficacy. bepls.com The results indicated that while these compounds possessed antibacterial properties, their activity was less potent than the standard antibiotic drug, Streptomycin. bepls.com

Another class of derivatives, N-phenyl-2,2-dichloroacetamide compounds, has also been synthesized and studied, indicating the ongoing exploration of acetamide (B32628) structures in developing new antibacterial agents. researchgate.net

The antifungal properties of this compound derivatives have shown considerable promise. N-phenacyl derivatives of 4,6- and 5,6-dibromobenzimidazoles have demonstrated significant activity against pathogenic fungi such as Candida albicans and Candida neoformans. nih.gov The potency of these compounds was notably enhanced when the phenacyl moiety contained difluoro- or dichloro-substitutions on the benzene (B151609) ring. nih.gov

Similarly, newly synthesized N-(4-methoxyphenacyl)imidazole and various substituted N-(phenacyl)triazoles were tested against a fluconazole-resistant strain of Candida albicans and Aspergillus fumigatus. researchgate.net Many of these compounds exhibited notable antifungal activity at concentrations of 80 and 100 μg/mL, with some showing efficacy comparable to the standard antifungal drug, fluconazole (B54011). researchgate.net An interesting observation from this study was that the corresponding alcohol forms of these compounds, obtained by reduction of the ketone group, were less active. researchgate.net

Furthermore, the evaluation of oxazine (B8389632) and pyrrole (B145914) derivatives, which can be synthesized using phenacyl bromide, showed varied levels of antifungal activity against Candida albicans and Aspergillus niger. ekb.eg

Table 1: Antifungal Activity of this compound Derivatives

Derivative Class	Fungal Strains Tested	Key Findings	Reference
N-phenacyldibromobenzimidazoles	Candida albicans, Candida neoformans	Significant activity, enhanced by dihalogen substitution on the phenacyl ring.	nih.gov
N-(phenacyl)azoles	Candida albicans (fluconazole-resistant), Aspergillus fumigatus	Activity comparable to fluconazole at 80-100 μg/mL. Ketones more active than corresponding alcohols.	researchgate.net
Phenazine-Oxazine/Pyrrole Hybrids	Candida albicans, Aspergillus niger	Exhibited varying degrees of antifungal activity.	ekb.eg

The core structures related to this compound derivatives have been investigated for their potential against Mycobacterium tuberculosis. Azetidinones, also known as β-lactams, which can be synthesized from phenyl acetic acid, are recognized for possessing a wide range of biological activities, including antitubercular properties. bepls.com Specific studies on N-acylated derivatives of compounds like 5-(2-phenyl-1,8-naphthyridin-3-yl)-1,3,4-oxadiazol-2-amine have included molecular docking against antitubercular targets, suggesting a potential mechanism of action. researchgate.net

Antioxidant Properties

Phenolic compounds are well-regarded for their antioxidant capabilities, primarily due to the reactivity of the hydroxyl group on the aromatic ring, which can scavenge free radicals through hydrogen atom donation. nih.gov Derivatives of this compound have been included in this area of research. For instance, azetidinone derivatives synthesized from phenyl acetic acid were evaluated for their antioxidant activity using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, a common method for assessing free radical scavenging potential. bepls.com Studies on phenoxyacetamide derivatives also suggest that this class of compounds possesses antioxidant activity, indicating their potential to mitigate the damaging effects of oxidative processes in biological systems. mdpi.com

Anticancer and Antiproliferative Activity

A significant body of research points to the anticancer potential of this compound derivatives, with various classes of compounds demonstrating cytotoxicity against numerous human cancer cell lines.

N-phenacyldibromobenzimidazoles were evaluated for their cytotoxic effects against several cancer cell lines, including breast adenocarcinoma (MCF-7) and lung adenocarcinoma (A-549), as well as against normal lung fibroblasts (MRC-5) to assess selectivity. nih.gov The MCF-7 breast cancer cell line was found to be the most sensitive to these compounds. nih.gov Notably, certain derivatives, such as 2-(5,6-dibromo-1H-benzimidazol-1-yl)-1-(3,4-dichlorophenyl)ethanone and 2-(4,6-dibromo-1H-benzimidazol-1-yl)-1-(2,4,6-trichlorophenyl)ethanone, were shown to induce apoptosis in leukemic cells. nih.gov

Phenylacetamide derivatives have also emerged as potent anticancer agents. tbzmed.ac.irtbzmed.ac.ir A study on eleven such derivatives revealed significant cytotoxic effects against breast cancer (MCF-7, MDA-MB-468) and pheochromocytoma (PC-12) cell lines. tbzmed.ac.irtbzmed.ac.ir One derivative, in particular, was highly effective, with IC₅₀ values as low as 0.6 to 0.7 μM, triggering cancer cell death by activating both intrinsic and extrinsic apoptotic pathways. tbzmed.ac.irtbzmed.ac.ir

Another aspirin-based derivative, 2-[(4-acetylphenyl)carbamoyl]phenyl acetate, displayed considerable in vitro antiproliferative activity at a concentration of 10 μM against most of the 60 cancer cell lines in the National Cancer Institute (NCI) panel. nih.govresearchgate.net

Table 2: Anticancer Activity of Selected this compound Derivatives

Derivative Class	Cancer Cell Lines Tested	Notable Results	Reference
N-phenacyldibromobenzimidazoles	MCF-7 (breast), A-549 (lung), CCRF-CEM (leukemia)	High sensitivity in MCF-7 cells; pro-apoptotic effects in leukemic cells.	nih.gov
Phenylacetamide Derivatives	MCF-7 (breast), MDA-MB-468 (breast), PC-12 (pheochromocytoma)	High cytotoxicity with IC₅₀ values of 0.6-0.7 μM; apoptosis induction.	tbzmed.ac.irtbzmed.ac.ir
2-[(4-Acetylphenyl)carbamoyl]phenyl acetate	NCI-60 cell line panel	Considerable antiproliferative activity at 10 μM.	nih.govresearchgate.net
Benzothiazinyl Acetate Derivatives	MCF-7 (breast)	Cytotoxic effects observed.	nih.gov

Molecular Docking Studies related to Biological Activity

To elucidate the mechanisms underlying the observed biological activities, molecular docking studies have been employed to predict the binding interactions between this compound derivatives and their putative biological targets.

In the context of anticancer research, docking studies have been instrumental. For instance, benzothiazinone and their corresponding acetate derivatives were docked against the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) kinase, a key target in angiogenesis. nih.gov The studies revealed a common binding orientation for these compounds within the catalytic pocket of the receptor, with some derivatives showing better theoretical binding scores and predicted inhibitory constants than the standard drug sorafenib. nih.gov Similarly, docking studies of N-phenyl-2,2-dichloroacetamide derivatives with the pyruvate (B1213749) dehydrogenase kinase (PDHK) receptor have been performed to understand their potential mechanism in disrupting cancer cell metabolism. researchgate.net The anticancer activity of novel 2-phenyl-5,6,7,8-tetrahydroimidazo[1,2-b]pyridazine derivatives has also been supported by molecular docking studies, which showed strong binding interactions with kinases associated with MCF-7 and SK-MEL-28 cancer cell lines. semanticscholar.orgresearchgate.net

For antimicrobial applications, molecular docking has been used to investigate potential targets. N-acylated derivatives of 5-(2-phenyl-1,8-naphthyridin-3-yl)-1,3,4-oxadiazol-2-amine were docked against M. tuberculosis MurB, an essential enzyme in cell wall biosynthesis, with several compounds showing strong theoretical binding affinities. researchgate.net

These computational studies provide valuable insights into the structure-activity relationships of this compound derivatives and guide the rational design of more potent and selective therapeutic agents.

Structure-Activity Relationship (SAR) Studies

Structure-Activity Relationship (SAR) studies are fundamental in medicinal chemistry for optimizing the biological activity of a lead compound by modifying its chemical structure. While direct and extensive SAR studies on this compound as a standalone bioactive agent are not widely documented, research on its derivatives, particularly those involving modifications of the phenacyl scaffold, provides valuable insights into the structural requirements for various biological activities.

Studies on N-phenacyldibromobenzimidazoles have shed light on the antifungal action of this class of compounds. mdpi.com Research has indicated that substitutions on the benzene ring of the N-phenacyl substituent can significantly influence the antifungal efficacy. For instance, the introduction of chlorine atoms at the 2,4- or 3,4-positions of the benzene ring of the N-phenacyl moiety in 5,6-dibromobenzimidazole derivatives extended their activity against Candida albicans. mdpi.com This suggests that the electronic properties and steric factors of substituents on the phenyl ring of the phenacyl group are critical determinants of antifungal potency.

Furthermore, research on phenacyl azole derivatives has demonstrated their potential as antifungal agents. researchgate.net A study involving the synthesis of N-(4-methoxyphenacyl)imidazole and substituted N-(phenacyl)triazoles revealed that these compounds exhibit activity against pathogenic fungal strains like Candida albicans and Aspergillus fumigatus. researchgate.net An important SAR finding from this research was that the corresponding alcohol derivatives, obtained by reducing the ketone group of the phenacyl moiety, were less active. researchgate.net This highlights the significance of the keto group in the phenacyl structure for its antifungal properties.

In the context of anti-inflammatory activity, studies on halogenated derivatives of piperidine-4-carboxamide, which incorporate a phenacyl halide structure, have shown that these compounds exhibit considerable anti-inflammatory effects. researchgate.net This again points to the phenacyl core as a viable scaffold for developing biologically active agents.

The SAR of benzylideneacetophenones, which share a core structural similarity with this compound, has also been investigated for anti-inflammatory, antioxidant, and antiulcer activities. researchgate.netnih.gov These studies revealed that the presence of electron-donating groups on the para-position of the aromatic rings tends to enhance the biological activities. researchgate.net

Table 1: Summary of SAR Findings for Phenacyl Derivatives

Compound Class	Biological Activity	Key SAR Findings	Reference
N-phenacyldibromobenzimidazoles	Antifungal (anti-Candida)	Substitution of chlorine atoms on the benzene ring of the N-phenacyl group enhances activity.	mdpi.com
Phenacyl azoles	Antifungal	The keto group in the phenacyl moiety is important for activity; corresponding alcohols are less active.	researchgate.net
Halogenated derivatives of piperidine-4-carboxamide	Anti-inflammatory	Incorporation of a phenacyl halide structure leads to anti-inflammatory effects.	researchgate.net
Benzylideneacetophenones	Anti-inflammatory, Antioxidant, Antiulcer	Electron-donating groups on the aromatic rings enhance activity.	researchgate.netnih.gov

Investigation as Bioactive Thiazole-Based Heterocyclic Hybrids

The phenacyl scaffold, particularly in the form of phenacyl bromide, is a key building block in the synthesis of bioactive thiazole-based heterocyclic hybrids. nih.govacs.orgacs.org The Hantzsch thiazole (B1198619) synthesis, a classic (3 + 2) heterocyclization reaction, frequently employs phenacyl bromide to construct the thiazole ring. nih.gov This synthetic strategy allows for the fusion of the thiazole moiety with other bioactive pharmacophores, such as pyrazole (B372694) and pyrazoline, creating hybrid molecules with enhanced therapeutic potential. nih.govacs.orgacs.org

These thiazole-linked hybrids exhibit a broad spectrum of pharmacological activities, including anticancer, antibacterial, anticonvulsant, antifungal, antiviral, and antioxidant properties. nih.gov The molecular hybridization approach has been shown to improve drug efficacy, overcome multidrug resistance, and reduce toxicity. nih.gov

For example, thiazole derivatives synthesized from phenacyl bromide have been investigated for their efficacy as antimicrobial agents. acs.org Thiazole-linked triazoles, prepared through the cyclization of carbothioamide precursors with phenacyl bromides, have demonstrated potent antimicrobial activity. acs.org Similarly, other research has focused on the synthesis of thiazole derivatives with potential anticancer properties. tandfonline.com

Table 2: Examples of Bioactive Thiazole Hybrids Derived from Phenacyl Precursors

Hybrid Structure Type	Precursor	Reported Biological Activity	Reference
Thiazole-linked Pyrazole/Pyrazoline	Phenacyl Bromide	Anticancer, Antibacterial, Anticonvulsant, Antifungal, Antiviral, Antioxidant	nih.govacs.orgacs.org
Thiazole-linked Triazoles	Phenacyl Bromide	Antimicrobial	acs.org
Bis-thiazole derivatives	Phenacyl Bromide	Anticancer	tandfonline.com

Exploration in Prodrug Design and Photoactivatable Prodrugs

Prodrug design is a strategy used to overcome undesirable properties of a drug by chemically modifying it into an inactive form that, after administration, is converted into the active drug through metabolic processes. Photoactivatable prodrugs represent an advanced class of prodrugs that can be activated by light, offering high spatial and temporal control of drug release, thereby minimizing off-target effects. nih.govnih.gov

While the direct use of this compound as a photoactivatable prodrug is not extensively documented in the reviewed literature, the components of its structure—the phenacyl group and the acetate group—are relevant to prodrug design. The phenacyl group has been explored as a photoremovable protecting group in other contexts.

The concept of photoactivatable platinum(IV) anticancer prodrugs is a well-researched area. nih.govnih.gov These prodrugs are stable in the dark but can be activated by light to release the cytotoxic Pt(II) species. Studies have shown that acetylated Pt(IV) prodrugs exhibit high stability and can be efficiently activated by light. nih.gov This highlights the role of the acetyl group in modulating the properties of prodrugs. Although this does not directly involve this compound, it underscores the utility of acetate moieties in the design of light-sensitive therapeutic agents.

Protein Modification and Labeling

Protein modification and labeling are crucial techniques in chemical biology for studying protein function, structure, and interactions. nih.govnih.govcsic.es The phenacyl group has been effectively utilized as a protecting group in protein and peptide synthesis, which is a form of chemical modification.

Specifically, the phenacyl (Pac) group serves as an efficient protecting group for the thiol side chain of cysteine residues during peptide synthesis. researchgate.netmdpi.com This is particularly important in the synthesis of complex peptides and proteins, such as in the thioester method for peptide condensation. researchgate.netmdpi.com The Pac group can be selectively introduced onto the cysteine's sulfur atom and is stable under the conditions of Fmoc-based solid-phase peptide synthesis. mdpi.com After the peptide chain has been assembled, the Pac group can be removed under mild conditions, for instance, by using zinc in acetic acid. mdpi.com This strategy prevents unwanted side reactions involving the highly reactive thiol group, ensuring the correct formation of the desired peptide or protein.

While the primary application of the phenacyl group in this context is for protection rather than direct labeling for visualization or affinity purification, it is a critical modification that enables the construction of specifically engineered proteins. The broader field of protein labeling involves the use of reactive chemical probes to attach tags like fluorophores or biotin (B1667282) to proteins. nih.gov Given its chemical structure, this compound itself is not typically used as a direct labeling agent, as more reactive functional groups are generally required for efficient bioconjugation in complex biological systems.

Environmental Fate and Degradation Studies

Hydrolytic Transformation in Aquatic Environments

The hydrolysis of phenacyl acetate (B1210297) involves the cleavage of the ester bond to yield phenacyl alcohol and acetic acid. This transformation is a significant degradation pathway in aquatic environments. The rate of hydrolysis is highly dependent on the pH of the water.

Research on phenyl acetate hydrolysis has shown that the reaction rate is influenced by the presence of catalysts. For instance, the hydrolysis can be catalyzed by acetate ions. researchgate.net In a study conducted in a buffered aqueous solution of sodium acetate and acetic acid, the kinetic constants for phenyl acetate hydrolysis were determined over a temperature range of 293–318 K. researchgate.net The results indicated that the activation energies for the reaction decreased as the concentration of the acetate catalyst increased. researchgate.net

Furthermore, the hydrolysis of phenyl acetate has been found to be catalyzed by heterogeneous reactions in the presence of silica (B1680970) surfaces, such as those found in sandstone. stanford.edu This suggests that in natural aquatic environments, mineral surfaces could play a role in accelerating the degradation of phenacyl acetate.

Table 8.1: Factors Influencing the Hydrolysis of Structurally Similar Esters

Factor	Influence on Hydrolysis Rate	Citation
pH	Rate is dependent on hydrogen and hydroxide (B78521) ion concentrations.	stanford.edu
Temperature	Higher temperatures generally increase the reaction rate.	researchgate.net
Catalysts	Presence of acids, bases, or certain ions can accelerate hydrolysis.	stanford.eduresearchgate.net
Mineral Surfaces	Can act as heterogeneous catalysts, increasing the degradation rate.	stanford.edu

Chemical Half-Life Determination in Environmental Matrices (e.g., Soil)

The persistence of this compound in soil environments is determined by its susceptibility to various degradation processes and its tendency to be sorbed to soil particles. The chemical half-life in soil is a key parameter for assessing its potential for leaching and long-term environmental impact.

Specific data on the chemical half-life of this compound in soil is not available in the current literature. However, the behavior of other organic compounds in soil can provide a framework for understanding its likely fate. The primary mechanisms for the dissipation of organic chemicals in soil are microbial degradation and sorption to soil organic matter and mineral surfaces. nih.govmdpi.com

The sorption of organic compounds to soil is influenced by the physicochemical properties of both the chemical and the soil. nih.gov For a compound like this compound, its polarity and the organic carbon content of the soil would be significant factors in determining its mobility. nih.gov Stronger sorption would decrease its bioavailability for microbial degradation and its potential to leach into groundwater. nih.gov Conversely, in soils with low organic matter, it would be more mobile.

The degradation of organic compounds in soil is often a biological process, mediated by soil microorganisms. nih.gov The rate of this biodegradation is dependent on factors such as soil moisture, temperature, pH, and the microbial community present. nih.gov For example, studies on phenoxyalkanoic acid herbicides have shown that bacterial degradation is the predominant dissipation mechanism in soils. nih.gov

Given the presence of an ester linkage and an aromatic ring, it is anticipated that this compound would be susceptible to microbial degradation in soil. The ester linkage can be cleaved by microbial esterases, and the resulting phenacyl alcohol and acetic acid can be further metabolized.

Considerations for Environmental Risk Assessment

An environmental risk assessment for this compound would involve evaluating its potential to cause adverse effects in environmental compartments. This assessment considers both the exposure of organisms to the chemical and the inherent toxicity of the compound.

Although a formal environmental risk assessment for this compound is not documented in the reviewed literature, the assessment of a structurally related compound, acetophenone (B1666503), provides some context. Acetophenone has been detected in ambient air and drinking water, indicating that environmental exposure to such compounds can occur. epa.gov The United States Environmental Protection Agency (EPA) has classified acetophenone as a Group D substance, meaning it is not classifiable as to its human carcinogenicity due to a lack of data. epa.govepa.gov

A comprehensive environmental risk assessment for this compound would require data on its:

Persistence: Including its half-life in soil, water, and air.

Bioaccumulation: The potential for the compound to accumulate in the tissues of organisms.

Toxicity: Acute and chronic toxicity data for a range of aquatic and terrestrial organisms.

The potential for exposure would be influenced by its use patterns and release into the environment. Its physicochemical properties, such as water solubility and vapor pressure, would govern its distribution between air, water, and soil. nih.gov

Photodegradation in Environmental Contexts (if applicable)

Photodegradation, or the breakdown of a chemical by light, can be a significant environmental fate process, particularly in the atmosphere and in the surface layers of aquatic environments.

Specific studies on the photodegradation of this compound were not found in the reviewed literature. However, the chemical structure of this compound, which contains a carbonyl group and a benzene (B151609) ring, suggests that it has the potential to undergo photochemical reactions. Aromatic ketones, such as acetophenone, are known to be photochemically active.

The presence of acetophenone in ambient air suggests that it can be subject to atmospheric photochemical reactions. epa.gov These reactions would likely involve hydroxyl radicals, which are highly reactive and play a key role in the degradation of many organic compounds in the atmosphere. The rate of photodegradation would depend on the intensity of solar radiation and the presence of other chemical species in the environment.

In aquatic systems, direct photolysis could occur if this compound absorbs light at wavelengths present in sunlight. Indirect photolysis, involving reactions with photochemically generated reactive species like hydroxyl radicals or singlet oxygen, could also contribute to its degradation.

Future Research Directions and Emerging Trends

Development of Novel Synthetic Methodologies with Enhanced Sustainability

The traditional synthesis of phenacyl acetate (B1210297) often involves reagents and conditions that are not environmentally benign. A significant future trend is the development of greener and more sustainable synthetic routes. This includes the exploration of solvent-free and catalyst-free conditions. For instance, research has demonstrated the successful synthesis of phenolic esters, like phenacyl acetate, by simply optimizing the reaction temperature with acetic anhydride (B1165640), thereby eliminating the need for acidic or basic catalysts and solvents. jetir.org

Another promising avenue is the use of heterogeneous catalysts that can be easily recovered and reused. researchgate.net For example, titanium silicalite-1 (TS-1) has been shown to be an effective catalyst for the synthesis of this compound from phenol (B47542) and acetic anhydride, with high conversion rates and the ability to be recycled multiple times. researchgate.net The development of catalysts from readily available and non-toxic materials is a key focus. Metal catalysts supported on materials like Montmorillonite K-10 are also being investigated for their high conversion and selectivity in the synthesis of phenolic esters under solvent-free conditions. jetir.org

Future research will likely focus on:

Flow Chemistry: Transitioning from batch to continuous flow processes can offer better control over reaction parameters, improved safety, and higher yields.

Biocatalysis: The use of enzymes as catalysts could provide highly selective and environmentally friendly synthetic routes.

Microwave-Assisted Synthesis: This technique can significantly reduce reaction times and energy consumption.

Advanced Mechanistic Elucidation using State-of-the-Art Spectroscopic Techniques

A deeper understanding of the reaction mechanisms involving this compound is crucial for optimizing existing processes and designing new applications. Modern spectroscopic techniques are at the forefront of these investigations.

Kinetic studies using UV-Vis spectroscopy have been employed to understand the imidazole-catalyzed hydrolysis of phenyl acetates, providing insights into the role of catalysts in these reactions. researchgate.net Furthermore, techniques like Fourier-transform infrared (FTIR) spectroscopy are used to study the oxidation mechanisms of related acetate compounds, which can inform our understanding of this compound's atmospheric chemistry and degradation pathways. researchgate.net

Future research will likely involve a combination of experimental and computational methods. Advanced NMR techniques, such as 2D NMR, can provide detailed structural information about reaction intermediates and products. scispace.com Time-resolved spectroscopy will be instrumental in studying the dynamics of fast reactions involving this compound. The combination of these experimental techniques with high-level computational modeling will provide a comprehensive picture of the mechanistic pathways.

Expansion of Applications in Functional Materials and Nanotechnology

The unique chemical properties of this compound and its derivatives make them attractive building blocks for the creation of novel functional materials and for applications in nanotechnology. alliedacademies.orgaspbs.com Functional materials are engineered to possess specific properties for applications in electronics, photonics, and energy. alliedacademies.org Nanotechnology, on the other hand, deals with the design and application of materials at the nanoscale. alliedacademies.org

The ability of phenacyl groups to participate in various chemical transformations allows for their incorporation into polymers and other macromolecules, potentially leading to materials with tailored optical, electronic, or mechanical properties. For example, derivatives of phenacyl bromide, a closely related compound, are used in the synthesis of complex heterocyclic compounds, which are scaffolds for various functional molecules. researchgate.net

Future research in this area will likely explore:

Polymer Chemistry: The synthesis of polymers containing the this compound moiety to create photoresponsive or self-healing materials.

Nanoparticle Functionalization: The use of this compound derivatives to modify the surface of nanoparticles, enabling their use in targeted drug delivery or as catalysts. aspbs.com

Organic Electronics: The investigation of this compound-containing molecules for applications in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs).

Deepening Understanding of Biological Interactions and Therapeutic Potential

While this compound itself is primarily used as a synthetic intermediate, its structural motifs are found in a variety of biologically active molecules. 24chemicalresearch.com Understanding the interactions of this compound and its derivatives with biological systems is a growing area of interest.

For instance, derivatives of phenyl acetate are precursors to drugs like felbinac, a nonsteroidal anti-inflammatory drug. ed.gov This highlights the potential for this compound to serve as a starting point for the discovery of new therapeutic agents. Research into the biological activity of phenacyl bromide analogs has shown their utility in synthesizing compounds with potential anticancer activity. researchgate.net

Future research will likely focus on:

Enzyme Inhibition: Investigating the ability of this compound derivatives to inhibit specific enzymes involved in disease pathways.

Prodrug Design: Developing this compound-based prodrugs that can release an active therapeutic agent under specific physiological conditions.

Antimicrobial Activity: Screening libraries of this compound derivatives for their potential as new antimicrobial agents.

Computational Chemistry for Predictive Modeling and Design

Computational chemistry and molecular modeling are becoming indispensable tools in modern chemical research. These methods allow scientists to predict the properties and reactivity of molecules, guiding experimental work and accelerating the discovery process.

Density functional theory (DFT) calculations have been used to examine the mechanistic pathways of reactions involving phenyl acetate, such as its reaction with ammonia (B1221849). researchgate.net These theoretical studies can determine transition state structures and energies, providing insights that are often difficult to obtain experimentally. researchgate.net

Future applications of computational chemistry in this compound research will likely include:

Virtual Screening: Using computational methods to screen large libraries of virtual this compound derivatives for potential biological activity or desired material properties.

Reaction Optimization: Modeling reaction pathways to identify optimal conditions for the synthesis of this compound and its derivatives.

Materials Design: Designing new functional materials with specific properties by computationally predicting the behavior of this compound-containing structures.

Environmental Remediation and Green Chemistry Approaches

The principles of green chemistry are increasingly influencing the direction of chemical research, and the study of this compound is no exception. jetir.org This includes not only the development of greener synthetic methods, as discussed earlier, but also the investigation of the environmental fate and potential remediation of this compound and related compounds.

Research into the OH-induced oxidation of acetates provides crucial data for understanding their atmospheric lifetime and degradation products. researchgate.net This information is essential for assessing the environmental impact of these compounds.

Future research in this area will likely focus on:

Biodegradation: Studying the microbial degradation of this compound to identify microorganisms and enzymatic pathways capable of breaking it down into harmless substances.

Photocatalytic Degradation: Investigating the use of photocatalysts to degrade this compound in wastewater or contaminated environments.

Life Cycle Assessment: Conducting comprehensive life cycle assessments of this compound production and use to identify areas for environmental improvement.

Interactive Data Table: Research Focus on this compound and its Derivatives

Research Area	Key Focus	Relevant Compounds	Potential Applications
Sustainable Synthesis	Green catalysts, solvent-free reactions	This compound, Phenol, Acetic anhydride	Environmentally friendly chemical production
Mechanistic Studies	Reaction kinetics, intermediate identification	This compound, Imidazole (B134444)	Optimization of chemical reactions
Functional Materials	Polymer synthesis, nanoparticle functionalization	This compound derivatives, Phenacyl bromide	Advanced materials, nanotechnology
Therapeutic Potential	Enzyme inhibition, drug discovery	Phenyl acetate derivatives, Felbinac	Pharmaceuticals, medicine
Computational Chemistry	Predictive modeling, virtual screening	This compound, Phenyl acetate	Accelerated discovery of new molecules
Environmental Remediation	Biodegradation, green chemistry	This compound, Ethyl acetate	Pollution control, sustainable chemistry

Q & A

Q. What are the recommended methods for synthesizing phenacyl acetate with high purity for research purposes?

this compound is typically synthesized via nucleophilic substitution or esterification reactions. A common approach involves reacting phenacyl bromide with acetic acid under basic conditions (e.g., using sodium acetate as a catalyst) to facilitate the substitution of bromide with the acetate group . For high purity, column chromatography or recrystallization in ethanol is recommended. Ensure reaction conditions (e.g., anhydrous sodium acetate, controlled temperature) are optimized to minimize side products .

Q. How can researchers accurately identify this compound using spectroscopic techniques?

this compound (CAS 2243-35-8) can be identified via:

• NMR : Look for characteristic signals such as the acetyl proton resonance at ~2.1 ppm (singlet) and aromatic protons in the 7.3–7.5 ppm range.
• FT-IR : A strong carbonyl (C=O) stretch at ~1740 cm⁻¹ (ester) and C-O stretch near 1240 cm⁻¹.
• Mass Spectrometry : Molecular ion peak at m/z 178 (C₁₀H₁₀O₃) with fragmentation patterns corresponding to phenacyl and acetate groups .

Q. What are the primary research applications of this compound in medicinal chemistry?

this compound serves as a precursor in synthesizing heterocyclic compounds (e.g., 1,2,4-triazoles) due to its reactive ketone group. It is also used to study esterase activity and as a protecting group in peptide synthesis. Its stability under mild conditions makes it suitable for controlled-release formulations .

Q. What are the key physicochemical properties of this compound that influence its reactivity?

Key properties include:

• LogP : ~1.5 (moderate lipophilicity), influencing solubility in organic solvents.
• Melting Point : ~48–50°C, critical for purification via recrystallization.
• Hydrolytic Stability : Susceptible to base-catalyzed hydrolysis, requiring pH-controlled environments for storage .

Advanced Research Questions

Q. What experimental design considerations are critical when studying this compound’s reaction mechanisms?

• Steric Effects : Bulky substituents on the phenacyl group may alter reaction pathways (e.g., favoring nucleophilic attack at the carbonyl carbon over halogen-bearing sites) .
• Kinetic vs. Thermodynamic Control : Use temperature-modulated experiments to determine dominant reaction pathways.
• Catalyst Selection : Sodium acetate accelerates reactions by neutralizing HBr byproducts, but alternative bases (e.g., K₂CO₃) may reduce side reactions .

Q. How should researchers address contradictions in thermodynamic data for this compound across studies?

• Replicate Conditions : Ensure consistency in measurement techniques (e.g., calorimetry vs. computational models).
• Validate Purity : Impurities in commercial samples (e.g., residual acetic acid) can skew data. Use HPLC or GC-MS for purity verification .
• Statistical Analysis : Apply error-propagation models to reconcile discrepancies in enthalpy (ΔH) or free energy (ΔG) values .

Q. What methodological challenges arise in quantifying this compound in complex matrices?

• Matrix Interference : Use solid-phase extraction (SPE) or derivatization (e.g., silylation) to isolate this compound from biological or environmental samples.
• Detection Limits : LC-MS/MS with multiple reaction monitoring (MRM) enhances sensitivity in trace analysis.
• Standard Curves : Prepare matrix-matched standards to account for ionization suppression/enhancement .

Q. How can computational modeling predict this compound’s behavior in novel reaction environments?

• DFT Calculations : Model transition states to predict regioselectivity in nucleophilic attacks.
• Solvent Effects : Use COSMO-RS simulations to assess solvation energies in nonpolar vs. polar aprotic solvents.
• Validation : Correlate computational results with experimental kinetics (e.g., Arrhenius plots) .

Methodological Notes

• Synthesis Optimization : Pilot small-scale reactions to identify optimal molar ratios (e.g., phenacyl bromide:acetic acid = 1:1.2) .
• Data Reproducibility : Document all parameters (e.g., drying time, solvent grade) per pharmaceutical research guidelines .
• Ethical Compliance : Adhere to institutional protocols for waste disposal, as phenacyl derivatives may generate hazardous byproducts .